BoroGly-(+)-Pinanediol-HCl

• CAS: 877314-87-9

Core Science & Biosynthesis

Chemical properties of BoroGly-(+)-Pinanediol-HCl for medicinal chemistry

An In-depth Technical Guide to the Chemical Properties and Medicinal Chemistry Applications of BoroGly-(+)-Pinanediol-HCl

Abstract

The introduction of the boronic acid moiety into bioactive molecules has become a cornerstone of modern medicinal chemistry, largely catalyzed by the clinical success of the proteasome inhibitor Bortezomib.[1][2][3] These organoboron compounds possess a unique ability to form reversible covalent bonds with biological nucleophiles, making them potent enzyme inhibitors.[1][4] However, the inherent instability of free boronic acids presents significant challenges in synthesis, purification, and handling. This guide provides an in-depth exploration of BoroGly-(+)-Pinanediol-HCl, a critical building block that leverages a chiral pinanediol protecting group to stabilize the simplest amino boronic acid, glycine boronic acid. We will dissect its chemical properties, provide field-proven methodologies for its use, and contextualize its application within drug discovery programs, offering researchers and drug development professionals a comprehensive resource for harnessing its potential.

The Ascendancy of Boron in Drug Design

Historically, boron-containing compounds were often overlooked in medicinal chemistry, partly due to misconceptions about toxicity.[1][5] This paradigm shifted dramatically with the FDA approval of Bortezomib (Velcade®) in 2003 for the treatment of multiple myeloma.[2][5] Bortezomib's mechanism of action hinges on the boronic acid "warhead," which forms a stable, yet reversible, complex with the N-terminal threonine hydroxyl group in the active site of the 26S proteasome.[1][2] This success spurred a surge of interest, leading to the development of other boron-based drugs like ixazomib (for multiple myeloma) and vaborbactam (a β-lactamase inhibitor).[1][3]

The utility of boronic acids stems from their unique electronic nature. The boron atom is sp2 hybridized, featuring an empty p-orbital that makes it an electrophilic Lewis acid.[6] This allows it to readily interact with diols—a principle that is key to both its biological mechanism and the chemical strategies used to protect it. The primary challenge for chemists is that free boronic acids are prone to dehydration, forming cyclic boroxine anhydrides, and can be unstable under various reaction conditions.[7] Consequently, protecting the boronic acid as a boronate ester is not just a convenience but a necessity for multi-step synthetic campaigns.

Core Chemical Properties of BoroGly-(+)-Pinanediol-HCl

BoroGly-(+)-Pinanediol-HCl is the hydrochloride salt of the boronate ester formed between glycine boronic acid and (+)-pinanediol, a chiral diol derived from (+)-α-pinene. This formulation provides a stable, solid, and readily handleable source of a fundamental amino boronic acid building block.

Physicochemical Data

The core attributes of BoroGly-(+)-Pinanediol-HCl are summarized below, providing essential information for experimental design and safety considerations.

Property	Value	Source(s)
CAS Number	877314-87-9	[8][9][10]
Molecular Formula	C₁₁H₂₁BClNO₂	[8][9]
Molecular Weight	245.56 g/mol	[8][9]
IUPAC Name	((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1][5][8]dioxaborol-2-yl)methanamine hydrochloride	[8]
Typical Purity	≥95%	[8]
Appearance	White to off-white solid/powder	[8][11]
Storage Conditions	Store at 0-8 °C, desiccated	[8]

The Significance of the (+)-Pinanediol Protecting Group

The choice of protecting group is a critical experimental decision. While simple diols like pinacol are common, the use of (+)-pinanediol offers distinct advantages.

• Stability: It converts the polar, often unstable boronic acid into a robust, chromatographically stable boronate ester, protecting it from degradation and oligomerization.[7]

• Chirality: As a chiral auxiliary, (+)-pinanediol is instrumental in the stereoselective synthesis of more complex chiral boronic acids, such as the intermediates used in the synthesis of Bortezomib.[2][] While BoroGly itself is not chiral at the alpha-carbon, the pinanediol moiety introduces a defined stereochemical environment that can influence subsequent reactions.

• Reactivity Modulation: The bulky pinanediol group sterically shields the boron atom, preventing unintended side reactions during other synthetic transformations on the molecule.

Caption: Chemical name of BoroGly-(+)-Pinanediol-HCl.

Key Methodologies and Experimental Protocols

The practical application of BoroGly-(+)-Pinanediol-HCl revolves around its incorporation into a target molecule, followed by the timely removal of the protecting group to unmask the active boronic acid.

Workflow for Peptide Coupling

BoroGly-(+)-Pinanediol-HCl serves as a crucial starting material for synthesizing peptide boronic acids. The primary amine must first be deprotected from its hydrochloride salt form to participate in amide bond formation.

Caption: Workflow for using BoroGly-(+)-Pinanediol-HCl in peptide synthesis.

Explanatory Protocol: Amide Bond Formation

• Salt Neutralization: Dissolve BoroGly-(+)-Pinanediol-HCl (1.0 eq) in an anhydrous aprotic solvent such as dichloromethane (DCM) or dimethylformamide (DMF).

• Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) or triethylamine (Et₃N) (1.1 eq), and stir at room temperature for 15-30 minutes to generate the free amine. Causality: The hydrochloride salt protonates the primary amine, rendering it non-nucleophilic. The added base abstracts this proton, liberating the free amine required for the subsequent coupling reaction.

• Coupling Reaction: In a separate flask, activate the carboxylic acid of the N-protected amino acid (1.0 eq) with a standard peptide coupling reagent (e.g., HATU, HOBt/EDCI). Add this activated species to the solution containing the free amine of the boronate ester.

• Monitoring: Allow the reaction to proceed at room temperature, monitoring its completion by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification: Upon completion, perform an aqueous work-up to remove excess reagents and water-soluble byproducts. Purify the resulting N-acylated pinanediol boronate ester using flash column chromatography.

Deprotection of the Pinanediol Ester

Unmasking the free boronic acid is the final, critical step before biological evaluation. While several methods exist, acidic hydrolysis is a common and effective strategy.[7][13] The deprotection of pinanediol esters can sometimes be challenging, but a two-phase system is often successful.[7]

Caption: General workflow for the acidic deprotection of pinanediol boronate esters.

Explanatory Protocol: Acidic Hydrolysis

• Reaction Setup: Dissolve the pinanediol-protected boronic ester (1.0 eq) in an organic solvent such as diethyl ether or ethyl acetate.

• Add an aqueous solution of hydrochloric acid (e.g., 0.1 M to 6 M HCl).[7][13] The use of a biphasic system helps drive the equilibrium towards the hydrolysis products.

• Hydrolysis: Stir the mixture vigorously at room temperature. The reaction time can vary from minutes to 24 hours and should be monitored by TLC, watching for the disappearance of the starting material.[7] Causality: The acidic conditions facilitate the hydrolysis of the boronate ester back to the free boronic acid and pinanediol. The pinanediol by-product has higher solubility in the organic phase, while the more polar boronic acid product may partition into either phase or precipitate, depending on its structure.

• Work-up: Separate the organic and aqueous layers. Extract the aqueous layer multiple times with the organic solvent.

• Isolation: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the free boronic acid. Due to their propensity for dehydration, boronic acids are often used immediately without further purification.[7]

Alternative Deprotection: For sensitive substrates, transesterification with a different diol (like diethanolamine) followed by milder hydrolysis can be effective.[7] Another advanced method involves treatment with potassium hydrogen difluoride (KHF₂) to form an intermediate trifluoroborate salt, which can then be hydrolyzed to the boronic acid.[13]

Safety, Handling, and Storage

As a laboratory chemical, BoroGly-(+)-Pinanediol-HCl requires careful handling to ensure user safety and maintain product integrity.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid breathing dust.[8] The compound is classified as a skin and eye irritant and may cause respiratory irritation.[8]

• Storage: Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry place. Recommended storage is at 0-8 °C.[8] Causality: Boronate esters, while more stable than boronic acids, can still be susceptible to hydrolysis upon prolonged exposure to atmospheric moisture. Cool, dry, and inert conditions maximize shelf life.

• HCl Content: As a hydrochloride salt, it is acidic and corrosive. Avoid contact with incompatible materials such as strong bases and oxidizing agents.[14][15]

Conclusion

BoroGly-(+)-Pinanediol-HCl is more than just a protected amino acid; it is an enabling tool for medicinal chemists. By providing a stable, handleable, and synthetically versatile entry point to peptide boronic acids and other complex molecules, it overcomes the inherent challenges associated with free boronic acids. Its use of the chiral (+)-pinanediol group further extends its utility in stereocontrolled synthesis. A thorough understanding of its properties and the causal logic behind the protocols for its use and deprotection is essential for any researcher aiming to innovate in the burgeoning field of boron-based therapeutics.

References

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. (2020). MDPI. Retrieved from [Link]

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. (2025). ResearchGate. Retrieved from [Link]

• Observations on the deprotection of pinanediol and pinacol boronate esters via fluorinated intermediates. (2010). PubMed. Retrieved from [Link]

• Safety Data Sheet: Boric acid. (n.d.). Carl ROTH. Retrieved from [Link]

• Boronic acids protecting groups with standard deprotecting conditions. (n.d.). ResearchGate. Retrieved from [Link]

• Observations on the Deprotection of Pinanediol and Pinacol Boronate Esters via Fluorinated Intermediates. (2009). ResearchGate. Retrieved from [Link]

• Examination of pinanediol–boronic acid ester formation in aqueous media: relevance to the relative stability of trigonal and tetrahedral boronate esters. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved from [Link]

• A Method for the Deprotection of Alkylpinacolyl Boronate Esters. (n.d.). PMC. Retrieved from [Link]

• 877314-87-9 | BoroGly-(+)-Pinanediol-HCl. (n.d.). Boroncore. Retrieved from [Link]

• How boron helps to produce key proteins for new cancer therapies. (2026). ETH Zürich. Retrieved from [Link]

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. (n.d.). Semantic Scholar. Retrieved from [Link]

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. (2017). ACS Publications. Retrieved from [Link]

• How can we do the deprotection of boc-amino acids using hcl?. (2016). ResearchGate. Retrieved from [Link]

• Boron Chemistry for Medical Applications. (2020). MDPI. Retrieved from [Link]

• Boronic acid with high oxidative stability and utility in biological contexts. (n.d.). PNAS. Retrieved from [Link]

• Boronic acids as building blocks for the construction of therapeutically useful bioconjugates. (2019). Royal Society of Chemistry. Retrieved from [Link]

• Safety Data Sheet: Glycerol. (n.d.). Carl ROTH. Retrieved from [Link]

• Boron Chemicals. (2022). Encyclopedia MDPI. Retrieved from [Link]

• 877314-87-9 | BoroGly-(+)-Pinanediol-HCl. (n.d.). Next Peptide. Retrieved from [Link]

• (R)-BoroSer(OBn)-(+)-Pinanediol-HCl CAS#: 319009-76-2. (n.d.). ChemWhat. Retrieved from [Link]

• BoroGly-(+)-Pinanediol-HCl CAS#: 877314-87-9. (n.d.). ChemWhat. Retrieved from [Link]

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Engineering Reversible Covalent Protease Inhibitors: The Strategic Role of BoroGly-(+)-Pinanediol-HCl

Executive Summary

In the landscape of modern rational drug design, targeting proteases requires a delicate balance between high binding affinity and minimal off-target toxicity. Boronic acid transition state inhibitors (BATSIs) have emerged as a premier class of pharmacophores, achieving clinical success in oncology (e.g., bortezomib) and infectious diseases (e.g., vaborbactam). At the foundation of synthesizing these complex molecules lies BoroGly-(+)-Pinanediol-HCl (CAS: 877314-87-9), an α -aminoboronic acid building block protected by a chiral (+)-pinanediol ester.

As a Senior Application Scientist, I have structured this whitepaper to deconstruct the mechanistic rationale, synthetic utility, and laboratory protocols surrounding this critical reagent. This guide moves beyond theoretical chemistry, providing field-proven, self-validating methodologies for incorporating BoroGly-(+)-Pinanediol-HCl into advanced protease inhibitor pipelines.

Mechanistic Paradigm: The Boronic Acid Warhead

The efficacy of boronic acid-based inhibitors stems from the unique electronic structure of boron. Possessing an empty p-orbital, the boron atom acts as a potent electrophile. When the inhibitor enters the active site of a target protease (such as the 26S proteasome or a serine β -lactamase), the catalytic nucleophile (a serine or threonine hydroxyl group) attacks this p-orbital .

This nucleophilic attack results in a tetrahedral boronate adduct . Unlike irreversible alkylating agents (e.g., chloromethyl ketones), this adduct mimics the high-energy tetrahedral transition state of natural peptide bond hydrolysis. The result is a reversible, covalent bond characterized by an exceptionally slow off-rate, granting the inhibitor high thermodynamic stability and exquisite target residence time.

Fig 1: Reversible covalent inhibition mechanism via tetrahedral boronate adduct formation.

The Strategic Utility of (+)-Pinanediol

Synthesizing α -aminoboronic acids is notoriously difficult due to their propensity for premature oxidation and hydrolytic degradation. The selection of (+)-pinanediol as the protecting group for the BoroGly moiety is a highly calculated choice, driven by three distinct chemical advantages:

• Extreme Thermodynamic Stability: The bicyclic, sterically hindered structure of (+)-pinanediol forms a highly stable boronate ester. This prevents the boron atom from interacting with aggressive coupling reagents, bases, or nucleophiles during iterative peptide synthesis.

• Chiral Induction (Matteson Homologation): While BoroGly itself lacks a side chain, (+)-pinanediol is the gold standard chiral auxiliary for synthesizing complex P1 side chains (e.g., boroLeu, boroAla) via Matteson asymmetric homologation, ensuring >98% diastereomeric excess .

• Orthogonal Deprotection: Unlike pinacol esters, which often require harsh oxidative cleavage, pinanediol esters can be cleaved via transesterification under mild biphasic conditions, preserving the integrity of sensitive peptide backbones .

Fig 2: Synthetic workflow from BoroGly-(+)-Pinanediol-HCl to active free boronic acid inhibitor.

Experimental Workflows & Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every step includes a specific analytical checkpoint to verify the reaction's success before proceeding, minimizing downstream failures.

Protocol 1: P2-P1 Amide Bond Formation (Coupling)

Causality: We utilize HATU over standard EDC/HOBt because HATU drives the reaction at a much faster rate at 0°C, drastically minimizing the risk of epimerization of the P2 amino acid. DIPEA is strictly required to neutralize the HCl salt of our starting material.

• Preparation: Dissolve BoroGly-(+)-Pinanediol-HCl (1.0 eq) and the desired N-protected P2-amino acid (1.1 eq) in anhydrous DMF (0.2 M concentration) under an Argon atmosphere.

• Neutralization: Add DIPEA (3.0 eq) dropwise.

  • Validation Checkpoint: Spot the solution on wet pH paper. The pH must read >8 to confirm the amine hydrochloride has been fully neutralized to the free base.

• Activation: Cool the mixture to 0°C. Add HATU (1.2 eq) in one portion. Stir for 2 hours, allowing the reaction to slowly reach room temperature.

• Reaction Monitoring:

  • Validation Checkpoint: Analyze via LC-MS. The (+)-pinanediol ester is highly stable; look for the intact mass of the protected product [M+H]+ as the base peak.

• Workup: Dilute with Ethyl Acetate and wash sequentially with 5% citric acid, saturated NaHCO3​ , and brine. The extreme lipophilicity of the pinanediol group ensures >95% partitioning of the product into the organic layer. Dry over Na2​SO4​ and concentrate.

Protocol 2: Biphasic Transesterification (Deprotection)

Causality: Direct aqueous hydrolysis of pinanediol esters is thermodynamically unfavorable. We employ a biphasic system using phenylboronic acid. Phenylboronic acid acts as a "scavenger," reacting with the released pinanediol to form pinanediol-phenylboronate. This byproduct is highly lipophilic and immediately partitions into the hexane layer, acting as a thermodynamic sink that irreversibly drives the equilibrium toward the free aminomethylboronic acid .

• Solvent Setup: Dissolve the protected peptidyl-boronate in a 1:1 mixture of Methanol and Hexane.

• Reagent Addition: Add 1N aqueous HCl (to maintain a pH of ~2) and Phenylboronic acid (3.0 eq).

• Agitation: Stir vigorously at room temperature for 4-12 hours. The biphasic nature requires high-shear stirring to maximize the interfacial surface area.

• Phase Separation & Monitoring:

  • Validation Checkpoint: Stop stirring and allow the layers to separate. Spot the top Hexane layer on a TLC plate (UV visualization). The presence of a strong UV-active spot (pinanediol-phenylboronate) confirms the transesterification is occurring.

• Isolation: Discard the hexane layer. Wash the aqueous/methanol layer with fresh hexane (3x) to remove residual phenylboronic acid. Lyophilize the aqueous layer to yield the active free peptidyl-boronic acid inhibitor.

Quantitative Data: Boronic Acids vs. Traditional Warheads

The transition from traditional electrophiles to boronic acids marks a significant leap in inhibitor design. The table below summarizes the comparative advantages of boronic acids, highlighting their superior binding affinities and safety profiles (reversibility) .

Inhibitor Warhead Type	Example Target Protease	Binding Affinity ( Ki​ / IC50​ )	Binding Mechanism	Reversibility Profile
Boronic Acid	26S Proteasome (Thr)	0.6 nM	Tetrahedral Adduct	Reversible (Slow off-rate)
Boronic Acid	Serine β -lactamase	14 nM	Tetrahedral Adduct	Reversible
Aldehyde	26S Proteasome (Thr)	100 nM	Hemiacetal Adduct	Reversible (Fast off-rate)
Chloromethyl Ketone	Trypsin-like (Ser)	Irreversible	Alkylation of His/Ser	Irreversible (High toxicity)

Case Studies in Protease Targeting

The versatility of BoroGly-(+)-Pinanediol-HCl allows it to be adapted into various therapeutic pipelines:

• Dual-Action β -Lactamase Inhibitors: Recent developments have utilized BoroGly derivatives to synthesize broad-spectrum inhibitors capable of targeting both Metallo- and Serine- β -lactamases. By functionalizing the amine of BoroGly with mercaptopropanamido groups, researchers achieved potentiation of meropenem against resistant clinical isolates .

• Click-Chemistry Scaffolds: The amine of BoroGly can be converted to an azide, allowing for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). This generates 1,2,3-triazol-1-yl-methaneboronic acids, creating highly specific, spatially optimized inhibitors for challenging active sites .

References

• Romagnoli, C., Caselli, E., & Prati, F. (2015). Synthesis of 1,2,3-triazol-1-yl-methaneboronic acids via click chemistry: an easy access to a new potential scaffold for protease inhibitors. European Journal of Organic Chemistry, 2015(5), 1075-1083. URL:[Link]

• Brem, J., et al. (2019). Structure-Based Development of (1-(3′-Mercaptopropanamido)methyl)boronic Acid Derived Broad-Spectrum, Dual-Action Inhibitors of Metallo- and Serine-β-lactamases. Journal of Medicinal Chemistry, 62(13), 6292–6314. URL:[Link]

• Smoum, R., Rubinstein, A., Dembitsky, V., & Srebnik, M. (2012). Boron Containing Compounds as Protease Inhibitors. Chemical Reviews, 112(7), 4156-4220. URL:[Link]

• Matteson, D. S., & Ray, R. (1980). Directed chiral synthesis with pinanediol boronic esters. Journal of the American Chemical Society, 102(25), 7590-7591. URL:[Link]

The Thermodynamic Resilience of Pinanediol Boronic Esters in Peptide Synthesis: A Technical Blueprint

Executive Summary

Boronic acids have emerged as a privileged pharmacophore in medicinal chemistry, most notably acting as the catalytic warheads in proteasome inhibitors such as bortezomib and ixazomib[1]. The synthesis of these α-aminoboronic acid derivatives relies heavily on the use of chiral auxiliaries to dictate stereochemistry during carbon-carbon bond formation. Among these, (+)-pinanediol stands out as the gold standard in asymmetric synthesis[2]. However, the very structural features that make pinanediol an exceptional stereodirector also impart extreme thermodynamic stability to the resulting boronic esters, creating a significant kinetic bottleneck during late-stage deprotection.

As an application scientist navigating these syntheses, understanding the causality behind this stability is critical. This whitepaper provides an in-depth mechanistic analysis of pinanediol boronic ester stability and outlines field-proven, self-validating protocols for their successful manipulation and cleavage in peptide synthesis.

Thermodynamic and Kinetic Stability Profiles

The stability of boronic esters is governed by the equilibrium between their neutral, trigonal planar state ( sp2 hybridized) and their anionic, tetrahedral hydroxocomplex state ( sp3 hybridized). For most aliphatic diols, the release of ring strain upon conversion from the trigonal ester to the tetrahedral complex results in a higher stability constant for the tetrahedral state ( Ktet​>Ktrig​ )[3].

Pinanediol completely subverts this paradigm. NMR and potentiometric titrations reveal that3 ( Ktrig​≈2×104M−1 ) but a significantly less stable tetrahedral hydroxocomplex ( Ktet​≈5×103M−1 )[3].

Mechanistic Causality: The rigid, bicyclic monoterpenoid backbone of pinanediol restricts conformational flexibility. Unlike simple diols, pinanediol cannot easily accommodate the O-B-O bond angle expansion required to form the tetrahedral complex without introducing severe transannular steric clashes. Consequently, the electronic effects and acidity of the diol dominate over strain release, locking the ester in its highly stable trigonal form[3].

Kinetic studies further demonstrate this resilience. In strongly acidic aqueous environments (e.g., D2​O at pH < 4), 4[4]. In basic solutions at room temperature, they are stable for several days, only degrading into methanol and borate upon extended heating at 90–98 °C via a mechanism exhibiting a large H/D isotope effect[4].

Table 1: Comparative Stability of Representative Boronic Esters

Boronic Ester Auxiliary	Relative Thermodynamic Stability	Hydrolytic Stability (pH < 4)	Hydrolytic Stability (pH > 10)	Structural Causality
(+)-Pinanediol	Very High ( Ktrig​>Ktet​ )	Stable (Resists 1 h at 90°C)	Moderate (Degrades to methanol/borate on heating)	Rigid bicyclic monoterpenoid backbone limits strain release in tetrahedral state.
(1,1'-Bicyclohexyl)-1,1'-diol	Extremely High	Very Stable	Moderate	Bulky cyclohexyl rings sterically shield the boron center from nucleophilic attack.
Pinacol	Moderate	Low (Rapid hydrolysis)	Low (Rapid hydrolysis)	Simple tetramethyl backbone allows rapid reversible exchange with water.
Diisopropyl Tartrate (DIPT)	Low	Very Low	Very Low	Electron-withdrawing ester groups increase boron electrophilicity, accelerating hydrolysis.

Data synthesized from[4],[3],[5],.

Mechanistic Workflow: The Matteson Homologation

The synthesis of peptidyl boronic acids typically employs the Matteson homologation. (+)-Pinanediol directs the nucleophilic attack of dichloromethyllithium ( LiCHCl2​ ) on the boronic ester, followed by a zinc chloride-promoted stereoselective rearrangement to yield the α -chloroboronic ester, which is subsequently converted to the α -aminoboronic ester[6],[7].

Logical workflow of (+)-Pinanediol as a chiral auxiliary in peptide synthesis.

Overcoming the Thermodynamic Sink: Deprotection Strategies

Because pinanediol boronic esters are virtually immune to standard aqueous hydrolysis, their removal requires specialized strategies. Oxidative cleavage (e.g., using NaIO4​ ) is sometimes employed but is often incompatible with oxidation-sensitive amino acid residues[8]. The most robust, scalable method is a biphasic transesterification utilizing a sacrificial boronic acid.

Self-Validating Protocol: Biphasic Transesterification with Isobutylboronic Acid

Objective: Cleavage of the pinanediol chiral auxiliary to yield the free peptidyl boronic acid (e.g., Bortezomib API)[9].

Step 1: Dissolution & Phase Setup

• Action: Dissolve the peptidyl pinanediol boronic ester (1 eq) in methanol. Add an equal volume of hexane and 1 N HCl (aqueous). Cool the biphasic mixture to 10 °C.

• Causality: Methanol solubilizes the peptide; hexane serves as the extraction sink for the cleaved auxiliary. The HCl maintains a low pH to ensure the boronic species remain in their trigonal state, preventing the formation of unreactive tetrahedral boronates and facilitating rapid ligand exchange.

• Validation Checkpoint: Visual confirmation of a crisp, stable biphasic boundary before proceeding.

Step 2: Sacrificial Exchange

• Action: Add isobutylboronic acid (15–18 eq) to the vigorously stirring mixture. Stir for 17 hours at room temperature.

• Causality: The massive molar excess of the sacrificial isobutylboronic acid forces the transesterification via Le Chatelier's principle. Isobutylboronic acid is chosen because its resulting pinanediol ester is highly lipophilic.

• Validation Checkpoint: LC-MS analysis of an aliquot from the methanolic layer must show >95% disappearance of the starting material mass and the appearance of the free peptidyl boronic acid mass.

Step 3: Phase Separation & Auxiliary Recovery

• Action: Separate the layers. Wash the methanolic layer with fresh hexane (3x). Evaporate the combined hexane layers to recover the auxiliary.

• Causality: Hexane selectively extracts the highly lipophilic pinanediol-isobutylboronic ester. This continuous phase separation removes the byproduct from the reaction sphere, irreversibly9[9].

• Validation Checkpoint: Evaporation of the hexane layer yields a recoverable oil (pinanediol-isobutylboronic ester), validating the mass balance of the auxiliary and allowing for potential recycling.

Biological Context: Proteasome Inhibition

The ultimate goal of synthesizing these stable intermediates is the generation of free α -aminoboronic acids, which act as potent pharmacophores. In the case of bortezomib, the free boronic acid forms a reversible, covalent tetrahedral adduct with the catalytic N-terminal threonine residue of the 26S proteasome[9],[2].

Mechanism of action of Bortezomib inhibiting the 26S proteasome pathway.

By understanding the unique thermodynamic stability of pinanediol boronic esters, researchers can rationally design synthetic routes that leverage their stereodirecting power while successfully navigating the kinetic hurdles of late-stage deprotection.

References

• Preparation and Properties of (Hydroxymethyl)boronic Acid and its Pinanediol Ester, Aust J Chem, 4

• Examination of pinanediol–boronic acid ester formation in aqueous media: relevance to the relative stability of trigonal and tetrahedral boronate esters, Organic & Biomolecular Chemistry, 3

• A convergent approach to synthesis of bortezomib: the use of TBTU suppresses racemization in the fragment condensation, Luxembourg Bio Technologies, 9

• Stability of Boronic Esters to Hydrolysis: A Comparative Study, ResearchGate, 5

• A Technical Guide to (+)-Pinanediol: Properties, Synthesis, and Applications in Drug Development, Benchchem, 2

• α-Aminoboronic Acid Moieties in Boro Dipeptides Modulate Proteasome Subunit Selectivity, PMC, 7

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Structure and Stereochemistry of (+)-Pinanediol Protected Glycine Boronic Acid: A Technical Guide

Executive Summary

(+)-Pinanediol protected glycine boronic acid—formally designated as (1S,2S,3R,5S)-pinanediol aminomethylboronate—is a cornerstone intermediate in modern asymmetric synthesis and peptidomimetic drug discovery. By replacing the carboxylic acid of a standard glycine molecule with a boronic acid esterified to a rigid bicyclic monoterpenoid diol, chemists unlock a highly versatile building block[1]. This whitepaper provides an in-depth analysis of its structural logic, stereochemical properties, and the self-validating synthetic protocols required for its preparation, specifically tailored for researchers developing next-generation proteasome and penicillin-binding protein inhibitors[2].

Core Structural and Stereochemical Architecture

The molecule is a hybrid of two distinct domains: the achiral aminomethylboronic acid core (boro-Gly) and the highly stereocontrolled (+)-pinanediol auxiliary.

• The boro-Gly Core : Unlike standard chiral amino acids, glycine possesses two alpha-protons, rendering its alpha-carbon achiral. Free α-aminoboronic acids are notoriously unstable; they are prone to oxidative cleavage of the C-B bond and can undergo a spontaneous 1,3-rearrangement where the free amine attacks the boron center[3].

• The (+)-Pinanediol Auxiliary : Derived from (+)-α-pinene, (1S,2S,3R,5S)-pinanediol acts as a stereochemical anchor[1]. When esterified to the boro-Gly core, the bulky gem-dimethyl group of the pinane skeleton projects over one face of the boron atom.

• Mechanistic Causality : Why append a chiral auxiliary to an achiral core? The pinanediol ester serves a dual mandate. First, it completely suppresses the deleterious 1,3-rearrangement, providing a stable, crystalline intermediate that survives aggressive solid-phase peptide synthesis (SPPS) conditions[3]. Second, if the boro-Gly intermediate is subjected to Matteson homologation, the rigid chiral environment directs incoming nucleophiles exclusively to the unshielded face, ensuring >99% diastereoselectivity[4].

Structural logic and downstream applications of boro-Gly-(+)-pinanediol.

Synthetic Methodology: The Matteson Homologation Workflow

The synthesis of boro-Gly-(+)-pinanediol relies on the highly controlled Matteson homologation, utilizing dichloromethyllithium to insert a carbon atom into a borate ester, followed by nucleophilic amination[5].

Protocol: Synthesis of boro-Gly-(+)-pinanediol hydrochloride

Phase 1: Preparation of (+)-Pinanediol Chloromethylboronate

• Reagent Preparation : Charge a flame-dried Schlenk flask with anhydrous dichloromethane (DCM) and tetrahydrofuran (THF) under an argon atmosphere. Cool the system to -100 °C using a liquid nitrogen/ethanol bath.

  • Causality: Temperature control is critical. Chloromethyllithium ( LiCHCl2​ ) is highly unstable; temperatures above -90 °C trigger the elimination of LiCl, generating a carbene that destroys the reagent and plummets the yield.

• Lithiation : Add n-butyllithium (n-BuLi) dropwise to generate LiCHCl2​ in situ.

• Boronate Formation : Slowly introduce triisopropyl borate ( B(OiPr)3​ ). The nucleophilic LiCHCl2​ attacks the borate ester to form an 'ate' complex, which rearranges to the chloromethylboronate[6].

• Chiral Esterification : Warm the reaction to 0 °C and add a solution of (1S, 2S, 3R, 5S)-(+)-pinanediol[7]. The transesterification is thermodynamically driven by the formation of the highly stable bicyclic boronate ester.

• Isolation : Quench with 1M HCl, extract with ethyl acetate, and purify via vacuum distillation to yield (+)-pinanediol chloromethylboronate[7].

Phase 2: Nucleophilic Amination 6. Displacement : Dissolve the chloromethylboronate in anhydrous THF and cool to -78 °C. Add Lithium hexamethyldisilazide (LHMDS).

• Causality: Direct amination with ammonia gas often results in over-alkylation, yielding secondary and tertiary amines. The extreme steric bulk of LHMDS ensures strict mono-alkylation, acting as a protected nitrogen nucleophile[4].

• Deprotection & Salt Formation : Warm to room temperature. Treat the silylamine intermediate with anhydrous HCl in dioxane. The acidic environment cleaves the trimethylsilyl (TMS) groups and precipitates the product as boro-Gly-(+)-pinanediol hydrochloride.

• Purification : Filter the white crystalline solid, wash with cold diethyl ether, and dry under high vacuum.

  Step-by-step synthetic workflow for boro-Gly-(+)-pinanediol via Matteson homologation.

Physicochemical Properties & Quantitative Data

To facilitate experimental planning and stoichiometric calculations, the quantitative data for the boro-Gly-(+)-pinanediol hydrochloride salt is summarized below.

Property	Value	Causality / Significance
Chemical Name	(1S,2S,3R,5S)-Pinanediol aminomethylboronate HCl	Standard IUPAC nomenclature
Molecular Formula	C11​H21​BClNO2​	Represents the stable hydrochloride salt form
Molecular Weight	245.56 g/mol	Critical for stoichiometric peptide coupling
Appearance	White to off-white crystalline solid	Indicates high purity; facilitates handling
Stereocenters	4 chiral centers (all localized on pinanediol)	Provides the rigid chiral environment[1]
Diastereomeric Excess	>99% de (in subsequent homologations)	Ensures stereopurity of downstream APIs[8]
Storage Conditions	2-8 °C, sealed under inert argon gas	Prevents slow oxidative degradation of C-B bond

Applications in Drug Development

The boro-Gly-(+)-pinanediol intermediate is not merely a structural curiosity; it is a foundational pillar in medicinal chemistry.

• Proteasome Inhibitors : The ubiquitin-proteasome pathway is a primary target for antineoplastic agents. While drugs like Bortezomib utilize a boro-Leucine core, the boro-Gly intermediate serves as the universal precursor[9]. Through sequential Matteson homologations, the boro-Gly core can be stereoselectively alkylated to generate virtually any required α-aminoboronic acid[8].

• Penicillin-Binding Proteins (PBPs) : Recent advancements have utilized boro-Gly derivatives to target PBPs in antibiotic-resistant bacteria. The boronic acid acts as a reversible covalent warhead, forming a tetrahedral adduct with the catalytic serine residue of the enzyme[2]. The pinanediol ester allows for the complex assembly of the inhibitor backbone before a final, mild transesterification (often using isobutylboronic acid) unmasks the active boronic acid pharmacophore[2].

Conclusion

The integration of a (+)-pinanediol auxiliary with a glycine boronic acid core represents a triumph of rational chemical design. By enforcing stereochemical rigidity and chemical stability upon an otherwise labile and achiral molecule, boro-Gly-(+)-pinanediol enables the precise synthesis of complex, life-saving therapeutics. Its self-validating synthetic workflow ensures that researchers can reliably access this intermediate with the stereopurity demanded by modern pharmaceutical standards.

References

• [1] Title: A Technical Guide to (+)-Pinanediol: Properties, Synthesis, and Applications in Drug Development Source: BenchChem URL:

• [4] Title: Synthesis of α-aminoboronic acids Source: Chemical Society Reviews (RSC Publishing) URL:

• [8] Title: US8497374B2 - Process for preparing and purifying bortezomib Source: Google Patents URL:

• [5] Title: Synthesis of biologically active boron-containing compounds Source: SciSpace URL:

• [9] Title: A convergent approach to synthesis of bortezomib: the use of TBTU suppresses racemization in the fragment condensation Source: Luxembourg Bio Technologies URL:

• [3] Title: A solid-phase approach for the synthesis of α-aminoboronic acid peptides Source: PMC (NIH) URL:

• [6] Title: EP1756121B1 - Synthesis of boronic ester and acid compounds Source: Google Patents URL:

• [2] Title: Boronic acid inhibitors of penicillin-binding protein 1b: serine and lysine labelling agents Source: PMC (NIH) URL:

• [7] Title: Structure-Based Design Guides the Improved Efficacy of Deacylation Transition State Analogue Inhibitors of TEM1 β-Lactamase Source: ResearchGate URL:

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• 2. Boronic acid inhibitors of penicillin-binding protein 1b: serine and lysine labelling agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A solid-phase approach for the synthesis of α-aminoboronic acid peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of α-aminoboronic acids - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C5CS00886G [pubs.rsc.org]
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• 6. EP1756121B1 - Synthesis of boronic ester and acid compounds - Google Patents [patents.google.com]
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• 9. luxembourg-bio.com [luxembourg-bio.com]

The Pharmacophore of the Future: Applications of α-Aminoboronic Acids in Drug Discovery

Executive Summary

The integration of boron into medicinal chemistry has fundamentally shifted the paradigm of targeted enzyme inhibition. Historically viewed with skepticism due to concerns over toxicity and synthetic intractability, boron—specifically in the form of α-aminoboronic acids (α-ABAs)—has emerged as a highly privileged pharmacophore[1]. As a Senior Application Scientist, I have observed firsthand how the unique electronic properties of the boron atom allow for the design of reversible covalent inhibitors that achieve unprecedented potency and selectivity. This technical guide explores the mechanistic causality, clinical milestones, synthetic workflows, and in vitro validation strategies essential for leveraging α-ABAs in modern drug discovery.

Mechanistic Grounding: The Causality of Boron in Target Engagement

The exceptional potency of α-ABAs is rooted in their ability to act as transition state analogs. Unlike traditional carbon-based warheads, the boron atom in an α-ABA is sp2 hybridized and trigonal planar, possessing an empty, electron-deficient p-orbital[2].

When an α-ABA enters the active site of a target enzyme (such as a serine/threonine protease or a β -lactamase), this empty p-orbital acts as a highly tuned Lewis acid. It accepts a lone pair of electrons from the enzyme's catalytic nucleophile (e.g., the hydroxyl group of the N-terminal threonine in the 20S proteasome)[3]. This nucleophilic attack triggers a rehybridization of the boron atom from sp2 to sp3 , forming a stable, tetrahedral borate complex[2].

The causality behind their sub-nanomolar potency is structural mimicry: this resulting tetrahedral geometry is a near-perfect electronic and spatial analog of the high-energy tetrahedral intermediate formed during natural peptide bond hydrolysis[2]. Because enzymes have evolved to bind the transition state with orders of magnitude higher affinity than the ground state substrate, α-ABAs achieve exceptional inhibition constants ( Ki​ ) without the off-target toxicity risks associated with irreversible suicide inhibitors.

Mechanism of α-aminoboronic acid-mediated proteasome inhibition and apoptosis.

Clinical Milestones and Pipeline Highlights

The clinical validation of the α-ABA pharmacophore was cemented by the FDA approval of bortezomib (Velcade) in 2003 for the treatment of multiple myeloma[1]. Bortezomib is a dipeptide boronic acid that selectively inhibits the chymotrypsin-like β5 subunit of the 20S proteasome[3]. By halting protein degradation, it induces endoplasmic reticulum (ER) stress and triggers the unfolded protein response (UPR), ultimately leading to cancer cell apoptosis[4].

Following bortezomib, the field expanded rapidly. The boronic acid motif has been successfully adapted to target bacterial resistance mechanisms. For example, vaborbactam, a cyclic boronic acid derivative, acts as a highly potent β -lactamase inhibitor[1]. More recently, ultra-broad-spectrum cyclic boronic acids like QPX7728 have demonstrated efficacy against both serine and metallo- β -lactamases, overcoming severe bacterial resistance profiles[5].

Quantitative Comparison of Clinically Relevant Boronic Acid Derivatives

Compound	Target Enzyme	Primary Indication	Potency ( IC50​ / Ki​ )	Clinical Status
Bortezomib	20S Proteasome ( β5 subunit)	Multiple Myeloma	~0.6 nM	FDA Approved (2003)
Ixazomib	20S Proteasome ( β5 subunit)	Multiple Myeloma	~3.4 nM	FDA Approved (2015)
Vaborbactam	Serine β -lactamases (KPC)	Complicated UTI	~14 nM	FDA Approved (2017)
QPX7728	Serine & Metallo- β -lactamases	Multidrug-Resistant Infections	Sub-nanomolar	Clinical Trials

Synthetic Methodologies: The Matteson Homologation

The synthesis of chiral α-aminoboronic acids is notoriously challenging due to the propensity of boron to undergo rapid oxidation and the difficulty of maintaining strict stereocontrol. In my laboratory, we rely on the Matteson homologation as the gold standard for constructing these scaffolds[6]. This process utilizes a pinanediol chiral directing group to achieve high diastereoselectivity during the insertion of a carbenoid species into a carbon-boron bond[7].

Stepwise Matteson homologation workflow for synthesizing α-aminoboronic acids.

Protocol 1: Step-by-Step Synthesis of α-Aminoboronic Esters

• Dichloromethylation: React the starting pinanediol boronic ester with (dichloromethyl)lithium ( LiCHCl2​ ) at -100°C.

  • Causality: The ultra-low temperature is critical to stabilize the highly reactive carbenoid intermediate and prevent premature, unselective rearrangement.

• Lewis Acid-Catalyzed Rearrangement: Introduce anhydrous Zinc Chloride ( ZnCl2​ ) to the reaction mixture.

  • Causality: ZnCl2​ acts as a dual-purpose reagent. It serves as a Lewis acid catalyst to facilitate the 1,2-migration of the alkyl group, and it acts as a chloride ion scavenger, drastically improving the diastereomeric ratio of the resulting α-chloro boronic ester[7].

• Amination: Displace the α-chloride using lithium hexamethyldisilazide (LiHMDS) at -78°C[7].

  • Causality: LiHMDS provides a bulky, non-nucleophilic base/amine equivalent that undergoes stereoinvertive SN​2 displacement, yielding the silylated α-amino boronic ester without causing unwanted elimination side reactions.

• Desilylation and Deprotection: Treat the intermediate with anhydrous HCl to yield the α-amino boronic ester hydrochloride salt, which can be subsequently hydrolyzed to the free boronic acid[7].

  • Self-Validation Step: Analyze the intermediate α-chloro boronic ester via chiral HPLC. A diastereomeric excess (d.e.) of >95% validates the successful chiral direction by the pinanediol group and the effective chloride scavenging by ZnCl2​ .

In Vitro Validation: Pharmacodynamic Profiling

Because α-ABAs are reversible covalent inhibitors, standard steady-state IC50​ measurements are fundamentally flawed. These compounds exhibit two-step, time-dependent binding kinetics: an initial rapid formation of a non-covalent collision complex (defined by Ki​ ), followed by a slower covalent bond formation step (defined by kinact​ ).

Protocol 2: Continuous Fluorogenic Assay for Proteasome Inhibition Kinetics

To accurately profile an α-ABA, one must capture the rate of covalent bond formation.

• Reagent Preparation: Prepare 20S proteasome enzyme in assay buffer (50 mM Tris-HCl, pH 7.5, 0.05% SDS).

  • Causality: SDS is included at low concentrations to artificially open the 20S core particle's gate, mimicking the action of the 19S regulatory particle in vitro and allowing substrate access to the catalytic chamber.

• Substrate Addition: Add the fluorogenic substrate Suc-LLVY-AMC (specific for the chymotrypsin-like β5 site) at a concentration near its Km​ .

• Inhibitor Titration: Inject the α-ABA inhibitor at varying concentrations and immediately monitor fluorescence (Ex: 380 nm, Em: 460 nm) continuously for 60 minutes.

  • Causality: Initiating the reaction by adding the inhibitor last (continuous method) prevents the underestimation of potency that occurs if the enzyme and inhibitor are pre-incubated to equilibrium before substrate addition.

• Data Analysis: Fit the non-linear progress curves to the integrated rate equation for slow-binding inhibition to extract kobs​ . Plot kobs​ versus inhibitor concentration to determine the true Ki​ and kinact​ .

  • Self-Validation Step: To confirm the reversible nature of the covalent bond, perform a rapid 100-fold dilution of the enzyme-inhibitor complex into an assay buffer containing substrate. If enzymatic activity recovers over time (yielding a measurable koff​ ), the covalent bond is reversible, validating the transition state mimicry mechanism rather than off-target irreversible alkylation.

Metabolic Liabilities: Oxidative Deboronation

While highly potent, α-ABAs face specific metabolic liabilities that must be engineered out during lead optimization. The primary pathway of degradation is oxidative deboronation. Cytochrome P450 enzymes and reactive oxygen species (ROS) can oxidize the carbon-boron bond, cleaving the boronic acid moiety to yield an inactive aldehyde or alcohol[4]. This represents the primary deactivation pathway for drugs like bortezomib[4]. Drug developers must carefully balance the electrophilicity of the boron atom—which is strictly required for target engagement—with its susceptibility to oxidative cleavage in the liver.

Conclusion

Alpha-aminoboronic acids represent a triumph of rational drug design. By exploiting the unique empty p-orbital of the boron atom, researchers can engineer molecules that perfectly mimic the high-energy transition states of key enzymatic pathways. As synthetic methodologies like the Matteson homologation become more streamlined, and our understanding of boron's metabolic fate deepens, the application of α-ABAs will continue to expand beyond oncology and infectious diseases into novel therapeutic frontiers.

References

• Source: nih.
• Source: researchgate.
• Source: researchgate.
• Source: acs.
• A Computational Investigation of the Oxidative Deboronation of BoroGlycine, H2N–CH2–B(OH)
• Source: mdpi.
• Source: google.
• Source: newdrugapprovals.

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• 2. researchgate.net [researchgate.net]
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• 4. A Computational Investigation of the Oxidative Deboronation of BoroGlycine, H2N–CH2–B(OH)2, Using H2O and H2O2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. EP1756121B1 - Synthesis of boronic ester and acid compounds - Google Patents [patents.google.com]
• 7. newdrugapprovals.org [newdrugapprovals.org]

Mechanism of action for boron-based serine protease inhibitors

The Electrophilic Warhead Paradigm: Mechanism of Action and Characterization of Boron-Based Serine Protease Inhibitors

Executive Summary Serine proteases are ubiquitous enzymes implicated in a vast array of physiological and pathological processes, ranging from viral replication and bacterial resistance to cancer progression and metabolic disorders. The development of Boronic Acid Transition State Inhibitors (BATSIs) represents a masterclass in rational drug design. By exploiting the unique electronic properties of boron, these molecules achieve extraordinary potency and selectivity. As a Senior Application Scientist, I have designed this technical guide to provide an in-depth mechanistic analysis of BATSIs, detailing the structural basis of their efficacy, and to outline field-proven, self-validating experimental frameworks for their biochemical characterization.

The Chemistry of Inhibition: Transition State Mimicry

To understand the efficacy of BATSIs, we must first examine the causality of native enzyme catalysis. At the heart of a serine protease is the catalytic triad—typically Serine, Histidine, and Aspartate. During native peptide bond hydrolysis, the nucleophilic hydroxyl group of the active-site serine attacks the carbonyl carbon of the substrate, forming a high-energy, sp³-hybridized tetrahedral intermediate[1].

Boron-based inhibitors leverage an electrophilic warhead to hijack this exact geometric and electronic transition. The boron atom in a boronic acid is sp² hybridized, possessing an empty p-orbital that makes it highly electrophilic[2]. When a BATSI enters the active site, the catalytic serine's oxygen acts as a nucleophile, attacking the electron-deficient boron. This reaction forms a reversible, covalent tetrahedral boronate adduct[3].

Crucially, this adduct is not merely a steric blocker; it is a near-perfect structural and electronic mimic of the transition state of peptide hydrolysis[1]. The negatively charged boronate hydroxyl groups are precisely positioned to interact with the enzyme's "oxyanion hole" (typically formed by backbone amide protons), while simultaneously forming hydrogen bonds with the catalytic histidine[2]. This dual interaction provides immense thermodynamic stabilization, leading to inhibition constants ( Ki​ ) often in the low nanomolar or sub-nanomolar range[4].

Diagram 1: Logical flow of reversible covalent inhibition by Boronic Acid Transition State Inhibitors.

Thermodynamic and Structural Determinants

While the boronic acid warhead provides the thermodynamic anchor, the selectivity of a BATSI is dictated by the chemical scaffold attached to it. By tailoring the R-groups to match the specific P1, P2, and P3 pocket preferences of the target protease, researchers can achieve exquisite selectivity profiles.

For example, peptidyl boronic acids designed against Prostate-Specific Antigen (PSA) utilize a Cbz-Ser-Ser-Lys-Leu-(boro)Leu sequence to achieve a Ki​ of 65 nM, demonstrating a 60-fold selectivity over off-target proteases like chymotrypsin[5]. Conversely, cyclic boronates like vaborbactam are optimized to inhibit β -lactamases (which utilize a serine-protease-like mechanism) such as KPC-2, restoring the efficacy of carbapenem antibiotics with a Ki​ of approximately 56-69 nM[6][7].

Table 1: Kinetic Parameters of Representative Boron-Based Inhibitors

Inhibitor	Target Enzyme	Enzyme Class	Scaffold Type	Ki​ Value
Vaborbactam	KPC-2	Serine β -lactamase	Cyclic Boronate	~69 nM
Cbz-Ser-Ser-Lys-Leu-(boro)Leu	Prostate-Specific Antigen (PSA)	Chymotrypsin-like	Peptidyl Boronic Acid	65 nM
Boc-Ala-Pro-boroVal-OH	α -Lytic Protease	Chymotrypsin-like	Peptidyl Boronic Acid	0.35 nM
Compound 3j	PfSUB1	Subtilisin-like	Peptidyl Boronic Acid	Low nM

Self-Validating Experimental Frameworks

Because BATSIs form covalent adducts, their binding kinetics frequently deviate from classical Michaelis-Menten assumptions. They typically exhibit "fast-on, slow-off" or time-dependent slow-binding kinetics[3][4]. Standard end-point assays are insufficient and often misleading for characterizing these compounds. The following protocols are designed as self-validating systems to accurately capture the thermodynamic and kinetic parameters of BATSIs.

Diagram 2: Self-validating experimental workflow for continuous kinetic characterization of BATSIs.

Protocol 1: Continuous Spectrophotometric Assay for Slow-Binding Kinetics

Causality & Rationale: To accurately determine the true Ki​ of a slow-binding BATSI, we must monitor the transition from the initial encounter complex (EI) to the stabilized covalent adduct (EI*). A continuous progress-curve analysis allows us to extract both the initial velocity and the steady-state velocity, ensuring that the time-dependent nature of the covalent bond formation is mathematically accounted for[4]. Self-Validation: The protocol includes a non-covalent competitive inhibitor control to validate that the assay can distinguish between rapid-equilibrium and slow-binding mechanisms.

Step-by-Step Methodology:

• Reagent Preparation: Prepare the serine protease (e.g., 2 nM final concentration) in a physiologically relevant buffer (e.g., 50 mM HEPES, pH 7.5, 150 mM NaCl, 0.01% Tween-20 to prevent non-specific aggregation).

• Inhibitor Titration: Prepare a 10-point serial dilution of the BATSI, spanning from 0.1×Ki​ to 10×Ki​ .

• Control Inclusion: Prepare a parallel dilution series of a known rapid-equilibrium reversible inhibitor as a system control.

• Reaction Initiation: Add the fluorogenic substrate (at a concentration of 0.5×Km​ to prevent substrate out-competition during the initial phase) simultaneously with the enzyme to the inhibitor plate.

• Continuous Monitoring: Immediately monitor fluorescence (e.g., AMC release at Ex/Em 380/460 nm) continuously for 60-120 minutes.

• Data Analysis: Fit the resulting progress curves to the integrated Morrison equation for tight-binding inhibitors or the slow-binding equation ( vs​+(v0​−vs​)e−kobs​t ) to determine the apparent Ki​ , kon​ , and koff​ [6].

Protocol 2: LC-MS/MS Validation of Reversible Covalent Adducts

Causality & Rationale: While kinetic assays infer covalent binding, direct structural confirmation is required. However, the reversible nature of the boronate ester means harsh ionization conditions can break the adduct, leading to false negatives. This protocol uses native-like conditions to preserve the transition-state mimic. Self-Validation: A catalytically dead mutant (e.g., Ser → Ala) is run in parallel. The absence of an adduct mass shift in the mutant definitively proves that the binding is specific to the active-site nucleophile.

Step-by-Step Methodology:

• Complex Formation: Incubate 10 µM of wild-type protease and the Ser → Ala mutant (control) with 50 µM BATSI for 30 minutes at room temperature.

• Desalting: Rapidly desalt the samples using a size-exclusion spin column pre-equilibrated in 10 mM Ammonium Acetate (pH 7.0) to remove unbound inhibitor and non-volatile salts.

• Native Mass Spectrometry: Inject the samples directly into an ESI-TOF mass spectrometer. Crucially, use low declustering potential and gentle desolvation temperatures to maintain the non-covalent and reversible covalent interactions.

• Mass Deconvolution: Deconvolute the raw multiply-charged spectra to zero-charge mass.

• Validation: Confirm the presence of a mass shift corresponding to the intact enzyme-inhibitor complex in the wild-type sample, and the strict absence of this shift in the Ser → Ala mutant control.

Conclusion

Boron-based serine protease inhibitors represent a pinnacle of transition-state analog design. By meticulously matching the electronic requirements of the catalytic serine with the electrophilic nature of boronic acids, these compounds achieve unparalleled target residency times. For drug development professionals, mastering the kinetic and structural evaluation of these warheads is essential for translating biochemical potency into clinical efficacy.

References

• Peptidic boronic acids are potent cell-permeable inhibitors of the malaria parasite egress serine protease SUB1 | PNAS | 3

• Boronic Acid Transition State Inhibitors Active against KPC and Other Class A β-Lactamases | PMC (NIH) | 2

• Potent and Selective Peptidyl Boronic Acid Inhibitors of the Serine Protease Prostate-Specific Antigen | PMC (NIH) | 5

• Kinetic properties of the binding of alpha-lytic protease to peptide boronic acids | PubMed |4

• Serine protease mechanism: structure of an inhibitory complex of alpha-lytic protease and a tightly bound peptide boronic acid | PubMed | 1

• Biochemical Activity of Vaborbactam | PMC (NIH) | 6

• Profiling interactions of vaborbactam with metallo-β-lactamases | ORCA (Cardiff University) | 7

Sources

• 1. Serine protease mechanism: structure of an inhibitory complex of alpha-lytic protease and a tightly bound peptide boronic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Boronic Acid Transition State Inhibitors Active against KPC and Other Class A β-Lactamases: Structure-Activity Relationships as a Guide to Inhibitor Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Kinetic properties of the binding of alpha-lytic protease to peptide boronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Potent and Selective Peptidyl Boronic Acid Inhibitors of the Serine Protease Prostate-Specific Antigen - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biochemical Activity of Vaborbactam - PMC [pmc.ncbi.nlm.nih.gov]
• 7. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

An In-depth Technical Guide to BoroGly-(+)-Pinanediol-HCl as a Transition State Analog

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

In the intricate landscape of enzyme kinetics and inhibitor design, transition state analogs represent a pinnacle of rational drug development. These molecules, by mimicking the high-energy transition state of an enzymatic reaction, can exhibit exceptionally high binding affinity and specificity for their target enzymes.[1][2] This guide provides a comprehensive technical overview of BoroGly-(+)-Pinanediol-HCl, a versatile α-aminoboronic acid derivative that serves as a potent transition state analog inhibitor for a range of serine proteases. We will delve into the theoretical underpinnings of its mechanism of action, provide detailed experimental protocols for its characterization, and discuss its applications in drug discovery and chemical biology.

The Foundation: Transition State Theory and Analog Design

Enzymes accelerate biochemical reactions by stabilizing the transition state, an ephemeral, high-energy species that exists fleetingly between substrate and product.[1] Transition state analogs are stable molecules designed to structurally and electronically resemble this transient state.[1] According to transition state theory, an inhibitor that faithfully mimics the transition state will bind to the enzyme with much higher affinity than the substrate itself.[1] This principle has been a guiding light in the design of highly potent and specific enzyme inhibitors.

Boronic acids have emerged as a premier class of transition state analogs, particularly for serine proteases.[3][4] The key to their efficacy lies in the electrophilic nature of the boron atom. In the trigonal planar state, the boronic acid is relatively unreactive. However, upon interaction with a nucleophile, such as the hydroxyl group of a catalytic serine residue in the active site of a protease, it readily forms a stable tetrahedral adduct.[4][5] This tetrahedral boronate species is a superb mimic of the tetrahedral intermediate formed during peptide bond hydrolysis.[6][7][8]

Deconstructing BoroGly-(+)-Pinanediol-HCl: A Molecule of Purpose

BoroGly-(+)-Pinanediol-HCl is a chiral α-aminoboronic acid derivative with each component playing a crucial role in its function.

• BoroGly (Glycine-derived α-aminoboronic acid): This is the core pharmacophore. The boronic acid moiety is the "warhead" that interacts with the catalytic serine of the target enzyme.[4] The adjacent amino group, derived from glycine, allows for its incorporation into peptide-like structures, which can enhance specificity and binding affinity.[3]

• (+)-Pinanediol: This bicyclic diol, derived from the natural product (+)-α-pinene, serves two primary purposes. Firstly, it is a chiral auxiliary, used during synthesis to control the stereochemistry at the α-carbon, leading to the desired enantiomerically pure product.[9][10][11] Secondly, it acts as a protecting group for the boronic acid, enhancing its stability and preventing self-condensation.[12] In aqueous solutions for biological assays, the pinanediol ester can be hydrolyzed to reveal the active boronic acid.

• HCl (Hydrochloride Salt): The hydrochloride salt improves the solubility and stability of the aminoboronic acid, making it easier to handle and formulate for experimental use.

Below is a diagram illustrating the key components of BoroGly-(+)-Pinanediol-HCl.

Caption: Functional components of BoroGly-(+)-Pinanediol-HCl.

Mechanism of Action: Mimicking the Tetrahedral Intermediate

The inhibitory activity of BoroGly-(+)-Pinanediol-HCl is predicated on its ability to form a stable, covalent adduct with the catalytic serine residue of a target protease. This process is a textbook example of transition state analog inhibition.

The generally accepted mechanism proceeds as follows:

• Initial Binding: The inhibitor binds to the active site of the enzyme, forming an initial non-covalent Michaelis-like complex.

• Nucleophilic Attack: The hydroxyl group of the catalytic serine (Ser195 in chymotrypsin, for example) performs a nucleophilic attack on the electrophilic boron atom of the boronic acid.[5]

• Formation of the Tetrahedral Adduct: This attack results in the formation of a stable, tetrahedral boronate species.[3][5] This adduct is isosteric to the high-energy tetrahedral intermediate of the natural substrate hydrolysis.[5] The stability of this enzyme-inhibitor complex is what accounts for the potent inhibition.

The following diagram depicts this inhibitory mechanism.

Caption: Mechanism of serine protease inhibition.

Synthesis and Handling

The synthesis of α-aminoboronic acids like BoroGly-(+)-Pinanediol-HCl often employs the Matteson homologation reaction.[9][12] This powerful method allows for the stereocontrolled introduction of an α-amino group.

A general synthetic workflow is as follows:

• Esterification: A starting boronic acid is esterified with (+)-pinanediol to form a chiral boronic ester.[12]

• Matteson Homologation: The chiral boronic ester undergoes a one-carbon homologation using a lithiated halomethyl species, followed by the introduction of an azide or a protected amine.[12]

• Purification and Salt Formation: The product is purified, and the hydrochloride salt is formed to enhance stability and solubility.

Handling and Storage:

• Storage: BoroGly-(+)-Pinanediol-HCl should be stored in a cool, dry place, typically at 0-8 °C, and protected from moisture to prevent hydrolysis of the boronic ester.

• Solubility: The hydrochloride salt is generally soluble in aqueous buffers and polar organic solvents like DMSO and methanol.

• Stability in Assay Buffers: In aqueous buffers, the pinanediol protecting group will hydrolyze to yield the active boronic acid. The rate of hydrolysis can be pH-dependent. It is advisable to prepare stock solutions in an anhydrous organic solvent like DMSO and dilute into aqueous assay buffer immediately before use.

Experimental Protocols

Here we provide detailed protocols for the characterization of BoroGly-(+)-Pinanediol-HCl as an enzyme inhibitor.

Determination of IC50

The half-maximal inhibitory concentration (IC50) is a measure of the potency of an inhibitor.

Protocol:

• Reagent Preparation:

  • Enzyme Stock Solution: Prepare a stock solution of the target protease in a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0).

  • Substrate Stock Solution: Prepare a stock solution of a chromogenic or fluorogenic substrate for the target enzyme.

  • Inhibitor Stock Solution: Prepare a high-concentration stock solution of BoroGly-(+)-Pinanediol-HCl in DMSO (e.g., 10 mM).

  • Assay Buffer: Prepare the buffer that will be used for the assay (e.g., 50 mM Tris-HCl, pH 8.0).

• Assay Procedure (96-well plate format):

  • Add assay buffer to each well.

  • Prepare serial dilutions of the inhibitor stock solution in the assay plate. Include a control with no inhibitor (DMSO only).

  • Add the enzyme to each well and pre-incubate with the inhibitor for a defined period (e.g., 15 minutes) to allow for binding.

  • Initiate the reaction by adding the substrate to all wells.

  • Monitor the change in absorbance or fluorescence over time using a plate reader.

• Data Analysis:

  • Calculate the initial reaction velocity (v₀) for each inhibitor concentration.

  • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Determination of the Mechanism of Inhibition (MOI)

To determine if the inhibition is competitive, non-competitive, or mixed, kinetic studies are performed at varying substrate and inhibitor concentrations.[13][14]

Protocol:

• Reagent Preparation: As described in section 5.1.

• Assay Procedure:

  • Set up a matrix of experiments with varying concentrations of both the substrate and the inhibitor.

  • For each inhibitor concentration (including zero), measure the initial reaction velocity at a range of substrate concentrations.

  • Ensure that the experimental conditions (temperature, pH, etc.) are kept constant.

• Data Analysis:

  • For each inhibitor concentration, plot the initial velocity (v₀) versus the substrate concentration ([S]) and fit the data to the Michaelis-Menten equation to determine the apparent Vmax and Km values.

  • Generate a Lineweaver-Burk plot (1/v₀ vs. 1/[S]).[13]

    • Competitive Inhibition: The lines will intersect on the y-axis.[13]

    • Non-competitive Inhibition: The lines will intersect on the x-axis.[13]

    • Mixed Inhibition: The lines will intersect in the second quadrant.

The following diagram illustrates a typical workflow for an enzyme inhibition assay.

Caption: Workflow for an enzyme inhibition experiment.

Data Presentation

The following tables present hypothetical but realistic data for the inhibition of a serine protease by BoroGly-(+)-Pinanediol-HCl.

Table 1: IC50 Determination

[Inhibitor] (nM)	% Inhibition
0.1	5.2
1	15.8
10	48.9
100	85.3
1000	98.1
IC50	10.5 nM

Table 2: Kinetic Parameters for MOI Determination

[Inhibitor] (nM)	Apparent Km (µM)	Apparent Vmax (µmol/min)
0	50	100
5	75	100
10	100	100
20	150	100

The data in Table 2 are consistent with a competitive inhibition mechanism, as the apparent Km increases with increasing inhibitor concentration while the apparent Vmax remains unchanged.[15]

Conclusion

BoroGly-(+)-Pinanediol-HCl is a powerful tool for researchers in enzymology and drug discovery. Its rational design as a transition state analog inhibitor of serine proteases, coupled with its synthetic accessibility and favorable handling properties, makes it an invaluable probe for studying enzyme mechanisms and a promising scaffold for the development of novel therapeutics. The experimental protocols and conceptual framework provided in this guide offer a solid foundation for the effective utilization of this and other boronic acid-based inhibitors in a research setting.

References

• Aminophosphonic and Aminoboronic Acids as Key Elements of a Transition State Analogue Inhibitor of Enzymes. Bioscience, Biotechnology, and Biochemistry. [Link]

• Novel Boronic Acid Transition State Analogs (BATSI) with in vitro inhibitory activity against class A, B and C β-lactamases - PMC. National Center for Biotechnology Information. [Link]

• Aminophosphonic and Aminoboronic Acids as Key Elements of a Transition State Analogue Inhibitor of Enzymes | Bioscience, Biotechnology, and Biochemistry | Oxford Academic. Oxford Academic. [Link]

• Aminoboronic acids and esters : from synthetic challenges to the discovery of unique classes of enzyme inhibitors - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C0CS00154F. Royal Society of Chemistry. [Link]

• Novel Insights into the Mode of Inhibition of Class A SHV-1 β-Lactamases Revealed by Boronic Acid Transition State Inhibitors | Antimicrobial Agents and Chemotherapy - ASM Journals. American Society for Microbiology. [Link]

• alpha-Aminoboronic acid derivatives: effective inhibitors of aminopeptidases - PubMed. National Center for Biotechnology Information. [Link]

• Aminophosphonic and Aminoboronic Acids as Key Elements of a Transition State Analogue Inhibitor of Enzymes - Taylor & Francis. Taylor & Francis Online. [Link]

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - MDPI. MDPI. [Link]

• X-ray crystallographic study of boronic acid adducts with subtilisin BPN' (Novo). A model for the catalytic transition state - PubMed. National Center for Biotechnology Information. [Link]

• Boronic Acid Transition State Inhibitors Active against KPC and Other Class A β-Lactamases - PMC. National Center for Biotechnology Information. [Link]

• Transition state analog - Wikipedia. Wikipedia. [Link]

• (PDF) Theoretical Coupling and Stability of Boronic Acid Adducts with Catecholamines. ResearchGate. [Link]

• Crystal versus solution structure of enzymes: NMR spectroscopy of a peptide boronic acid-serine protease complex in the crystalline state. | PNAS. Proceedings of the National Academy of Sciences. [Link]

• A Practical Synthesis of l-Valyl-pyrrolidine-(2R)-boronic Acid: Efficient Recycling of the Costly Chiral Auxiliary (+)-Pinanediol | Organic Process Research & Development - ACS Publications. American Chemical Society Publications. [Link]

• 99% Chirally selective synthesis via pinanediol boronic esters: insect pheromones, diols, and an amino alcohol | Journal of the American Chemical Society. American Chemical Society Publications. [Link]

• Structure-Based Analysis of Boronic Acids as Inhibitors of Acinetobacter-Derived Cephalosporinase-7, a Unique Class C β-Lactamase - NIH. National Institutes of Health. [Link]

• Insertion of chiral carbenoids into pinanediol boronic esters - Arkivoc. ARKAT USA, Inc.. [Link]

• Structures of additional boronic compounds used to illustrate the effectiveness of the 11 B NMR experiment with the applied pulse sequence. - ResearchGate. ResearchGate. [Link]

• Synthesis of biologically active boron-containing compounds - PMC - NIH. National Center for Biotechnology Information. [Link]

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC. National Center for Biotechnology Information. [Link]

• Boronic acid inhibitors of penicillin-binding protein 1b: serine and lysine labelling agents. Royal Society of Chemistry. [Link]

• BoroGly-(+)-Pinanediol-HCl | C11H21BClNO2 | CID 56972086 - PubChem. National Center for Biotechnology Information. [Link]

• KINETIC ANALYSIS OF INHIBITOR ACTIONS ON ENZYMES1 - Ainfo. Ainfo. [Link]

• Experimental Enzyme Kinetics; Linear Plots and Enzyme Inhibition – BIOC*2580: Introduction to Biochemistry - eCampusOntario Pressbooks. eCampusOntario. [Link]

• Journal of Pharmacokinetics & Experimental Therapeutics - Enzyme Inhibition: Mechanisms, Types and Significance - OMICS International. OMICS International. [Link]

• 877314-87-9 | BoroGly-(+)-Pinanediol-HCl | Next Peptide. Next Peptide. [Link]

• A standard operating procedure for an enzymatic activity inhibition assay - PubMed. National Center for Biotechnology Information. [Link]

• Discovery of Boronic Acids-Based β-Lactamase Inhibitors Through In Situ Click Chemistry. MDPI. [Link]

• Discovery of Boronic Acids-Based β-Lactamase Inhibitors Through In Situ Click Chemistry. ResearchGate. [Link]

• Discovery of Boronic Acids-Based β-Lactamase Inhibitors Through In Situ Click Chemistry. Europe PMC. [Link]

• Inhibitory Potential of Synthetic Amino Acid Derivatives against Digestive Enzymes as Promising Hypoglycemic and Anti-Obesity Agents - PMC. National Center for Biotechnology Information. [Link]

• Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. MDPI. [Link]

• Inhibition of Lipoprotein Lipase by Benzene Boronic Acid. Effect of Apolipoprotein C-II. Journal of Biological Chemistry. [Link]

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Protocols & Analytical Methods

Synthesis of DPP-IV inhibitors using BoroGly-(+)-Pinanediol-HCl

Application Note: Advanced Synthesis of Dipeptidyl Peptidase-IV (DPP-IV) Inhibitors Utilizing BoroGly-(+)-Pinanediol-HCl

Introduction & Mechanistic Rationale

Dipeptidyl peptidase-IV (DPP-IV) is a serine protease responsible for the rapid degradation of incretin hormones such as GLP-1 and GIP. Inhibiting DPP-IV extends the half-life of these hormones, making it a validated and highly effective therapeutic strategy for Type 2 Diabetes Mellitus[1].

While traditional gliptins (e.g., Sitagliptin, Vildagliptin) rely on non-covalent or nitrile-based interactions, dipeptide boronic acids remain among the most potent DPP-IV inhibitors ever discovered, frequently exhibiting Ki​ values in the picomolar range[1]. The boronic acid moiety acts as an electrophilic "warhead," forming a reversible, tetrahedral covalent adduct with the hydroxyl group of the catalytic Ser630 residue in the DPP-IV active site[2].

To synthesize these highly potent Xaa-boroGly or Xaa-boroPro derivatives, BoroGly-(+)-Pinanediol-HCl (CAS: 877314-87-9) is utilized as a critical building block[3]. Free alpha-aminoboronic acids are notoriously unstable, prone to oxidation, and readily form trimeric boroxines. By protecting the boronic acid as a (+)-pinanediol ester, the molecule gains significant steric shielding and solubility in organic solvents, allowing for standard peptide coupling techniques without compromising the delicate carbon-boron bond.

Pathway & Workflow Visualizations

To understand both the synthetic strategy and the ultimate biological mechanism, the following topological models map the workflow and the enzyme-inhibitor interaction.

Synthetic workflow for DPP-IV inhibitors using BoroGly-(+)-Pinanediol-HCl.

Mechanism of reversible covalent inhibition of DPP-IV by boronic acid warheads.

Experimental Protocols & Causality

As a self-validating system, every step in this protocol is designed with built-in analytical checkpoints. The synthesis is divided into two primary phases: Amide Coupling and Global Deprotection.

Protocol 1: Amide Coupling (Synthesis of Boc-Xaa-boroGly-(+)-pinanediol)

Causality & Reagent Selection: HATU is selected over traditional carbodiimides (like EDC/HOBt) due to its superior efficiency in sterically hindered systems. It forms a highly reactive 7-aza-HOAt ester, which minimizes the epimerization of the P2 amino acid[4]. DIPEA is utilized as a non-nucleophilic base to liberate the free amine from the BoroGly-(+)-Pinanediol-HCl salt without attacking the boronic ester.

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an argon atmosphere, dissolve the N-Boc protected amino acid (Boc-Xaa-OH, 1.0 eq) and HATU (1.1 eq) in anhydrous DMF to achieve a 0.1 M concentration.

• Pre-activation: Add DIPEA (3.0 eq) dropwise at 0 °C. Stir the mixture for 15 minutes to ensure complete formation of the active ester.

• Coupling: Add BoroGly-(+)-Pinanediol-HCl (1.05 eq)[3] in one portion. Remove the ice bath and allow the reaction to warm to room temperature, stirring for 4 hours.

• Workup: Dilute the mixture with Ethyl Acetate (EtOAc) and wash sequentially with 5% aqueous citric acid, saturated NaHCO3​ , and brine. Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Self-Validation (IPC): Sample 10 µL of the reaction mixture into 1 mL of Acetonitrile. Analyze via LC-MS. Validation criteria: The reaction is complete when the Boc-Xaa-OH mass is depleted. The product must display a characteristic boron isotopic pattern (a 1:4 ratio of 10B to 11B ) at the expected [M+H]+ m/z.

Protocol 2: Global Deprotection (Synthesis of Xaa-boroGly)

Causality & Reagent Selection: Simultaneous removal of the N-terminal Boc group and the pinanediol ester is elegantly achieved using Boron trichloride ( BCl3​ )[1]. BCl3​ acts as a hard Lewis acid that cleaves the tert-butyl group via carbocation formation and transesterifies the pinanediol ester in a single step at low temperatures, preserving the integrity of the molecule.

Step-by-Step Methodology:

• Preparation: Dissolve the purified Boc-Xaa-boroGly-(+)-pinanediol intermediate in anhydrous Dichloromethane (DCM) (0.05 M) under strictly anhydrous conditions (argon atmosphere).

• Cooling: Submerge the reaction flask in a dry ice/acetone bath to reach exactly -78 °C.

• Cleavage: Dropwise add BCl3​ (1.0 M solution in DCM, 5.0 eq) over 10 minutes. Maintain the reaction at -78 °C and stir for 2 hours.

• Quenching: Carefully quench the reaction by adding cold methanol (MeOH) dropwise at -78 °C to destroy excess BCl3​ and solubilize the cleaved pinanediol.

• Isolation: Concentrate the mixture under reduced pressure. Purify the crude residue via Preparative Reverse-Phase HPLC (Water/Acetonitrile gradient with 0.1% TFA).

• Self-Validation (QC): Perform 11B NMR on the final lyophilized powder. Validation criteria: A chemical shift transition from ~30 ppm (characteristic of the boronic ester) to ~18 ppm confirms the successful liberation of the free boronic acid.

Quantitative Data & Optimization

To ensure reproducibility, the following tables summarize the optimal stoichiometric parameters and the comparative potency of the resulting inhibitors.

Table 1: Reagent Equivalents and Reaction Parameters

Reagent / Condition	Function	Optimal Equivalents	Temperature	Time
Boc-Xaa-OH	P2 Amino Acid Building Block	1.0 eq	0 °C to RT	4 h
BoroGly-(+)-Pinanediol-HCl	P1 Boronic Acid Building Block	1.05 eq	0 °C to RT	4 h
HATU	Coupling Agent	1.1 eq	0 °C (Activation)	15 min
DIPEA	Non-nucleophilic Base	3.0 eq	RT	-
BCl3​ (1.0 M in DCM)	Global Deprotection Agent	5.0 eq	-78 °C	2 h

Table 2: Comparative Potency of DPP-IV Inhibitor Classes

Note: Boronic acid derivatives consistently demonstrate 100- to 1000-fold greater potency than standard nitrile-based inhibitors due to the covalent nature of the boronate adduct[1].

Inhibitor Class	Representative Compound	Warhead Type	DPP-IV Ki​ / IC50​
Dipeptide Boronic Acid	Ala-boroPro	Boronic Acid	27 pM[1]
Dipeptide Boronic Acid	Val-boroPro	Boronic Acid	180 pM[1]
Cyanopyrrolidine	Vildagliptin	Nitrile	~3.5 nM
Beta-amino Acid	Sitagliptin	Non-covalent	~18.0 nM

References

• Dipeptide Boronic Acid Inhibitors of Dipeptidyl Peptidase IV: Determinants of Potency and in Vivo Efficacy and Safety Journal of Medicinal Chemistry, ACS Publications. URL:[Link]

• Structure−Activity Relationships of Boronic Acid Inhibitors of Dipeptidyl Peptidase IV. 1. Variation of the P2 Position of Xaa-boroPro Dipeptides Journal of Medicinal Chemistry, ACS Publications. URL:[Link]

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications Molecules, MDPI. URL:[Link]

Sources

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• 3. Borogly-(+)-pinanediol-HCl 95% | CAS: 877314-87-9 | AChemBlock [achemblock.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Solvent Selection for BoroGly-(+)-Pinanediol-HCl Coupling Reactions

Executive Summary

The synthesis of peptide boronic acid proteasome inhibitors (such as bortezomib and its analogs) relies heavily on the robust coupling of chiral intermediates like BoroGly-(+)-Pinanediol-HCl[1]. While standard peptide coupling protocols often default to polar aprotic solvents like DMF, applying these conditions to α -aminoboronic esters frequently results in catastrophic stereochemical erosion[2]. This application note details the mechanistic causality behind solvent selection, demonstrating why a biphasic strategy—utilizing Dichloromethane (DCM) for the primary coupling followed by a mandatory solvent exchange to Ethyl Acetate (EtOAc)—is the industry standard for maximizing both yield and diastereomeric ratio (d.r.)[3].

Mechanistic Context: The Threat of Stereochemical Erosion

BoroGly-(+)-Pinanediol is typically supplied and stored as a stable hydrochloride salt. To participate in an amide coupling reaction (e.g., with pyrazinecarboxylic acid or a peptide fragment), the HCl salt must be neutralized in situ using a tertiary amine, commonly N,N-diisopropylethylamine (DIPEA)[3].

The fundamental challenge in this step is the acidity of the α -proton adjacent to the boron atom. Boronic esters are highly susceptible to base-catalyzed epimerization[4][5]. If the transition state of the α -carbon deprotonation is stabilized, the resulting enolate-like intermediate will re-protonate non-stereoselectively, destroying the chiral integrity established by the (+)-pinanediol auxiliary[5]. Therefore, the reaction kinetics must heavily favor the desired amidation over α -proton abstraction.

Mechanistic divergence in coupling reactions driven by solvent polarity and base interactions.

The Causality of Solvent Selection

Dichloromethane (DCM): The Kinetic Champion

DCM is the gold standard for the primary coupling phase[3].

• Causality: DCM possesses a low dielectric constant. Unlike highly polar solvents, DCM does not effectively stabilize the charged enolate-like transition state required for epimerization. Furthermore, DCM provides excellent solubility for coupling reagents like TBTU or HATU, ensuring that the active ester is formed rapidly. When the neutralized free amine is generated, it is immediately consumed by the highly concentrated active ester, outcompeting the kinetics of epimerization.

Ethyl Acetate (EtOAc): The Workup Imperative

While DCM is optimal for the reaction, it is fundamentally flawed for the subsequent aqueous workup.

• Causality: DCM is denser than water and prone to forming stubborn emulsions with the urea byproducts generated by TBTU/HATU. To resolve this, a solvent exchange to EtOAc is performed[1]. EtOAc is lighter than water, provides crisp phase separations, and exhibits superior partitioning coefficients for extracting the desired boronic ester while leaving water-soluble impurities (amine salts, urea derivatives) in the aqueous phase[3].

The Pitfalls of Polar Aprotic Solvents (DMF/THF)

Using DMF accelerates the coupling rate but simultaneously acts as a powerful stabilizer for charged intermediates, drastically increasing the rate of epimerization[5]. THF, while less polar than DMF, often requires higher volumes to achieve the same solubility as DCM, diluting the reaction and slowing the amidation kinetics, which indirectly allows more time for stereochemical degradation.

Quantitative Solvent Comparison

The following table summarizes the operational and chemical metrics of utilizing different solvent systems for BoroGly-(+)-Pinanediol coupling, based on compiled process chemistry optimizations.

Solvent System	Coupling Kinetics	Epimerization Risk	Workup Efficiency	Typical d.r.	Overall Yield
DCM (Reaction) → EtOAc (Workup)	Very Fast	Low	Excellent (Crisp phases)	> 98:2	85 - 90%
DCM (Reaction & Workup)	Very Fast	Low	Poor (Emulsions, inverted phases)	> 98:2	65 - 75%
DMF (Reaction) → EtOAc	Fast	High (Polarity stabilized)	Good	< 85:15	70 - 80%
THF (Reaction) → EtOAc	Moderate	Moderate	Good	~ 92:8	75 - 80%

Self-Validating Experimental Protocol

This protocol describes the coupling of BoroGly-(+)-Pinanediol-HCl with a standard carboxylic acid (e.g., 2-pyrazinecarboxylic acid) using TBTU. The procedure is designed as a self-validating system, incorporating In-Process Controls (IPCs) to ensure each step is verified before proceeding.

Step 1: Activation of the Carboxylic Acid

• Charge a dry, argon-purged reaction flask with 2-pyrazinecarboxylic acid (1.05 eq) and TBTU (1.10 eq).

• Suspend the solids in anhydrous DCM (10 volumes relative to the limiting reagent).

• Cool the suspension to 0–5 °C using an ice-water bath.

  • Causality: Pre-cooling is critical. The subsequent addition of base is exothermic; maintaining a low temperature suppresses the activation energy available for epimerization.

Step 2: Neutralization and Amidation

• Add BoroGly-(+)-Pinanediol-HCl (1.00 eq) to the chilled suspension.

• Begin dropwise addition of DIPEA (2.50 eq) over 30 minutes, maintaining the internal temperature strictly below 5 °C[3].

  • Causality: 1.0 eq of DIPEA neutralizes the HCl salt, while the remaining 1.5 eq facilitates the TBTU activation and acts as an acid scavenger. Slow addition prevents localized thermal spikes.

• Stir the reaction mixture at 0–5 °C for 1 hour.

• IPC 1 (Self-Validation): Analyze the reaction via TLC or LC-MS. The reaction is complete only when the free amine intermediate is entirely consumed. Do not proceed to solvent exchange until this is verified, as unreacted amine will be lost during the aqueous wash.

Step 3: Solvent Exchange

• Once IPC 1 passes, transfer the reaction mixture to a rotary evaporator.

• Concentrate the mixture under reduced pressure at a bath temperature of ≤ 30 °C until a thick oil or semi-solid is obtained.

  • Causality: Removing DCM is mandatory to prevent phase inversion and emulsions during the aqueous workup[1].

• Re-dissolve the residue completely in EtOAc (15 volumes).

Step 4: Aqueous Workup and Purification

• Acid Wash: Wash the EtOAc organic layer with 1% aqueous phosphoric acid (3 x 5 volumes).

  • IPC 2 (Self-Validation): Check the pH of the final aqueous discard. It must be < 4 to guarantee complete removal of excess DIPEA and its salts.

• Base Wash: Wash the organic layer with 2% aqueous potassium carbonate ( K2​CO3​ ) (2 x 5 volumes).

  • IPC 3 (Self-Validation): Check the pH of the final aqueous discard. It must be > 8 to ensure the complete removal of any unreacted carboxylic acid and acidic TBTU byproducts.

• Brine Wash: Wash with 10% aqueous NaCl (1 x 5 volumes) to remove residual water[3].

• Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the pure coupled boronic ester.

Workflow for BoroGly-(+)-Pinanediol-HCl coupling emphasizing the DCM to EtOAc solvent exchange.

References

• EP2377869B1 - Synthesis of Bortezomib Google Patents URL
• [2023] SGHC 360 - eLitigation (Stereochemical erosion during bortezomib synthesis)
• CN103897028A - Synthesis method of bortezomib Google Patents URL
• BORTEZOMIB, PS 341 - New Drug Approvals New Drug Approvals URL
• Diastereoselectivity issues with (+)

Sources

• 1. EP2377869B1 - Synthesis of Bortezomib - Google Patents [patents.google.com]
• 2. [2023] SGHC 360 [elitigation.sg]
• 3. CN103897028A - Synthesis method of bortezomib - Google Patents [patents.google.com]
• 4. newdrugapprovals.org [newdrugapprovals.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Handling and storage protocols for hygroscopic aminoboronic acid salts

Executive Summary

Aminoboronic acids and their corresponding salts are indispensable pharmacophores in modern drug discovery, functioning as potent transition-state inhibitors for serine proteases, proteasomes (e.g., bortezomib), and beta-lactamases. Despite their clinical utility, these compounds present profound benchtop challenges. Their extreme hygroscopicity and the inherent electronic deficiency of the boron atom make them highly susceptible to moisture-driven oligomerization and oxidative degradation. This application note provides a mechanistically grounded, self-validating framework for the handling, weighing, and long-term storage of these sensitive reagents.

Mechanistic Causality of Degradation

To handle aminoboronic acid salts effectively, one must understand the thermodynamic and kinetic drivers of their degradation. We do not merely protect these compounds from air; we are actively preventing two specific chemical pathways:

• Moisture-Driven Oligomerization: Free boronic acids exist in a dynamic equilibrium with their trimeric anhydride forms (boroxines). When a highly hygroscopic aminoboronic acid salt is exposed to ambient humidity, the rapid influx of water induces localized solvation. Subsequent dehydration during storage shifts the equilibrium toward boroxine formation. This alters the molecular weight of the bulk powder, leading to severe stoichiometric inaccuracies during assay preparation.

• Oxidative Protodeborylation: The empty p-orbital of the boron atom is highly electrophilic. In the presence of reactive oxygen species (ROS), dissolved oxygen, or trace peroxides in solvents, the C-B bond undergoes nucleophilic attack and subsequent cleavage, yielding the corresponding alcohol and boric acid. As demonstrated in foundational studies on the1, this oxidative cleavage is often the primary initial degradation event, which can be inadvertently accelerated by common biological buffers or chelators like EDTA[1].

Furthermore, the general synthetic challenges and inherent C-B bond reactivity dictate that these compounds must be handled with the utmost care, as detailed in the comprehensive 2[2].

Fig 1: Primary degradation pathways of aminoboronic acid salts via moisture and oxidative stress.

Quantitative Stability Profiling

Hygroscopic pharmaceuticals can absorb significant moisture rapidly, compromising both physical handling (caking) and chemical integrity. Drawing on broader3[3], Table 1 summarizes the typical physicochemical shifts observed in a standard alpha-aminoboronic acid hydrochloride salt under varying environmental conditions.

Table 1: Environmental Impact on Aminoboronic Acid Salt Stability

Environmental Condition	Exposure Time	Moisture Uptake (w/w)	Chemical Integrity	Primary Degradant
25°C / 40% RH	24 Hours	~2.5%	>95% Monomer	Traces of Boroxine
25°C / 75% RH	24 Hours	>7.0%	<80% Monomer	Boroxine Anhydride
4°C / Sealed (Air)	30 Days	<1.0%	~90% Monomer	Oxidative Alcohol
-20°C / Sealed (Argon)	12 Months	<0.1%	>99% Monomer	None Detected

Self-Validating Experimental Protocols

A protocol is only robust if it includes internal quality control. The following workflows are designed as self-validating systems, ensuring that any deviation in reagent integrity is caught before it compromises downstream biological assays.

Protocol A: Inert Atmosphere Weighing and Reconstitution

Objective: To prepare molar-accurate stock solutions without inducing boroxine formation or oxidative deboronation.

• Thermal Equilibration (Mechanistic Rationale): Before opening, the sealed vial must be allowed to equilibrate to room temperature for at least 2 hours in a desiccator. Opening a cold vial (-20°C) in an ambient environment causes immediate condensation of atmospheric moisture onto the hygroscopic powder, instantly ruining the batch.

• Inert Transfer: Transfer the equilibrated vial into a glovebox purged with high-purity Argon (O₂ < 1 ppm, H₂O < 1 ppm).

• Static Elimination: Hygroscopic salts often exhibit severe electrostatic cling. Use an anti-static ionizer fan within the glovebox prior to opening the vial to prevent powder aerosolization and loss.

• Weighing & Solvation: Weigh the required mass into a pre-dried, amber glass vial. Causality: Amber glass prevents UV-catalyzed radical oxidation pathways. Dissolve the salt in a rigorously degassed, anhydrous solvent (e.g., DMSO or DMF). Avoid protic solvents (like methanol) unless strictly required, as they readily form boronate esters.

• Validation Step (11B NMR): Before utilizing the stock solution, extract a 50 µL aliquot, dilute in DMSO-d6, and perform an 11B NMR analysis. As noted in the structural validation of compounds like4[4], a single peak in the 25–35 ppm range confirms the presence of the monomeric boronic acid. The appearance of multiple peaks or drastic chemical shifts serves as an immediate fail-safe, indicating boroxine formation or deboronation.

Fig 2: Self-validating handling workflow for hygroscopic aminoboronic acid salts.

Protocol B: Long-Term Storage and Archiving

Objective: To maintain >98% purity of the bulk powder over a 12-24 month lifecycle.

• Primary Containment: Store the bulk powder in a tightly sealed fluoropolymer (PTFE) or silanized glass vial. Causality: Standard borosilicate glass surface silanols can interact with the boronic acid over prolonged periods; silanization removes these active sites.

• Secondary Containment: Place the primary vial inside a vacuum-sealed Mylar bag. Include both an indicating silica gel desiccant packet and an oxygen scavenger packet to create an isolated micro-environment.

• Temperature Control: Store the double-bagged assembly at -20°C (or -80°C for highly unstable derivatives). Ensure the storage freezer is not a "frost-free" model, as the thermal cycling used to prevent frost can induce micro-condensation events inside improperly sealed vials.

Conclusion

The successful application of aminoboronic acid salts in drug development relies entirely on the rigorous preservation of the C-B bond. By understanding the causal mechanisms of moisture-induced oligomerization and oxidative deboronation, scientists can move beyond generic storage advice. Implementing strict inert-atmosphere handling, thermal equilibration, and self-validating NMR checkpoints ensures that these highly sensitive pharmacophores deliver reproducible, high-fidelity data in biological evaluations.

References

• Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2)
• Source: Chemical Society Reviews (RSC Publishing)
• Source: PMC (National Institutes of Health)
• 2-Aminoethylboronic Acid | CAS 2932-96-9 Source: Benchchem URL

Sources

• 1. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2) [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of α-aminoboronic acids - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C5CS00886G [pubs.rsc.org]
• 3. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Aminoethylboronic Acid|CAS 2932-96-9|BLD Pharm [benchchem.com]

Technical Notes & Optimization

Improving solubility of BoroGly-(+)-Pinanediol-HCl in organic solvents

Welcome to the technical support center for BoroGly-(+)-Pinanediol-HCl. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance on improving the solubility of this versatile reagent in organic solvents. Our goal is to equip you with the knowledge to overcome common experimental hurdles and optimize your reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What is BoroGly-(+)-Pinanediol-HCl and why is its solubility a concern?

BoroGly-(+)-Pinanediol-HCl, with the chemical formula C11H21BClNO2, is a chiral chemical compound featuring a pinanediol molecule with a boronic acid group attached to the alpha carbon.[1] It is supplied as a hydrochloride salt.[2][3][4] This structure makes it a valuable reagent in organic synthesis, particularly in asymmetric catalysis for producing enantiomerically pure compounds essential in pharmaceuticals and agrochemicals.[1]

The solubility of BoroGly-(+)-Pinanediol-HCl can be a significant challenge due to its salt nature and complex structure. As a salt, it is expected to have low solubility in non-polar aprotic solvents.[5] Inadequate solubility can lead to slow or incomplete reactions, impacting yields and reproducibility.

Q2: I'm observing poor solubility of BoroGly-(+)-Pinanediol-HCl in my reaction. What are the likely causes?

Several factors can contribute to the poor solubility of boronic acid derivatives like BoroGly-(+)-Pinanediol-HCl:

• Solvent Polarity: As a hydrochloride salt, the compound is inherently polar. Its solubility will be significantly lower in non-polar or weakly polar organic solvents.[5]

• Formation of Boroxines: Boronic acids can undergo dehydration to form cyclic trimeric anhydrides known as boroxines.[6] While this is often reversible in the presence of water, boroxine formation can complicate solubility and stoichiometry.[6]

• Temperature: Solubility is often temperature-dependent. Running reactions at ambient or low temperatures may not be sufficient to dissolve the reagent.[7]

• Crystal Lattice Energy: The energy required to break the crystal lattice of the solid reagent can be high, hindering dissolution in certain solvents.

Q3: Which organic solvents are generally recommended for dissolving boronic acid derivatives?

While specific data for BoroGly-(+)-Pinanediol-HCl is limited, general principles for boronic acids and their esters can be applied. Phenylboronic acid, a related compound, shows high solubility in ethers (like dipropyl ether) and ketones (like acetone), and moderate solubility in chloroform.[8][9] Its pinacol ester derivative exhibits good solubility in a range of solvents, with the highest being in chloroform.[8][9]

For hydrochloride salts of similar aminoboronic acids, polar protic solvents are often effective. For instance, 4-aminophenylboronic acid hydrochloride is soluble in water and methanol, and likely soluble in ethanol.[5] Dimethyl sulfoxide (DMSO) is also a good solvent for related compounds.[5]

Estimated Solubility Profile for BoroGly-(+)-Pinanediol-HCl:

Solvent	Estimated Solubility	Rationale
Methanol	Soluble	Polar protic solvent, generally good for boronic acid salts.[5]
Ethanol	Likely Soluble	Similar to methanol, a lower alcohol that often dissolves boronic acids.[5]
Dimethyl Sulfoxide (DMSO)	Soluble	Aprotic polar solvent, effective for many organic salts.[5]
Dichloromethane (DCM)	Sparingly Soluble to Insoluble	As a salt, low solubility in non-polar aprotic solvents is expected.[5]
Diethyl Ether	Sparingly Soluble to Insoluble	Low solubility is anticipated due to the polar nature of the salt.[5]
Toluene	Sparingly Soluble to Insoluble	Non-polar solvent, unlikely to be effective.
Tetrahydrofuran (THF)	Likely Soluble to Sparingly Soluble	A polar ether, may show better results than less polar ethers.

Troubleshooting Guide: Enhancing Solubility

This section provides systematic approaches to address solubility challenges with BoroGly-(+)-Pinanediol-HCl.

Issue 1: The compound is not dissolving in my chosen non-polar or weakly polar solvent.

Causality: The hydrochloride salt structure imparts significant polarity to the molecule, making it immiscible with non-polar solvents. The strong ionic interactions within the crystal lattice require a solvent capable of effective solvation.

Troubleshooting Workflow:

Caption: Workflow for addressing poor solubility in non-polar solvents.

Detailed Protocol: Co-Solvent Screening

• Initial Setup: In separate vials, add a small, known amount of BoroGly-(+)-Pinanediol-HCl.

• Primary Solvent: Add your primary non-polar reaction solvent to each vial to create a slurry.

• Co-Solvent Addition: To each vial, add a different polar co-solvent (e.g., methanol, ethanol, DMSO, DMF) dropwise while stirring.

• Observation: Observe for dissolution. Note the approximate percentage of co-solvent required to achieve full solubility.

• Reaction Compatibility Check: Ensure the chosen co-solvent does not interfere with your reaction chemistry.

Issue 2: Even in polar solvents, the dissolution is slow or incomplete.

Causality: Factors such as temperature, particle size, and potential boroxine formation can still limit solubility even in appropriate solvents.

Troubleshooting Workflow:

Caption: Workflow for improving slow or incomplete dissolution in polar solvents.

Detailed Protocol: Thermal and Mechanical Enhancement

• Particle Size Reduction: Before the experiment, gently grind the BoroGly-(+)-Pinanediol-HCl using a mortar and pestle to increase the surface area available for solvation.

• Controlled Heating: Add the powdered compound to your chosen polar solvent. Place the vessel in a temperature-controlled bath and begin stirring. Increase the temperature in increments of 5-10°C, allowing time for equilibration at each step. Monitor the solubility visually. Be cautious of potential decomposition at elevated temperatures.[5]

• Sonication: For stubborn solubility issues, sonication can be employed. Place the vial containing the slurry in an ultrasonic bath. The high-frequency sound waves can help break up agglomerates and facilitate dissolution.

Issue 3: The addition of a base to my reaction causes the material to precipitate.

Causality: BoroGly-(+)-Pinanediol-HCl is a hydrochloride salt. The addition of a base will neutralize the HCl, forming the free amine. The free amine form may have significantly different solubility properties than the salt form and could be less soluble in the reaction medium.

Troubleshooting Workflow:

Caption: Workflow for addressing precipitation upon base addition.

Detailed Protocol: Controlled Basification

• Solvent Selection: Choose a solvent system that is likely to dissolve both the starting salt and the resulting free amine. A more polar system may be required.

• Slow Addition: Dissolve the BoroGly-(+)-Pinanediol-HCl in the chosen solvent first. Then, add the base dropwise or in small portions with vigorous stirring. This can prevent localized high concentrations of the free amine, which can lead to precipitation.

• Temperature Control: In some cases, gentle warming during the base addition can help maintain the solubility of the newly formed free amine.

Advanced Strategies for Enhancing Solubility

For particularly challenging systems, the following advanced techniques can be considered:

Use of Complexing Agents

The solubility of boronic acids can be significantly enhanced through the formation of complexes with polyhydric alcohols (polyols) like glycerol or mannitol.[7][10] These polyols form stable borate ester complexes that increase the apparent solubility of the boronic acid in solution.[7][10]

Mechanism of Action:

The interaction with polyols can also lower the pKa of the boronic acid, which can influence its solubility profile.[10]

Experimental Consideration:

• This approach is only suitable if the formation of the borate ester does not interfere with the desired downstream reaction.

• The complexing agent should be added to the solvent before or concurrently with the BoroGly-(+)-Pinanediol-HCl.

pH Adjustment

For aqueous or protic organic solvent systems, adjusting the pH can influence solubility. As a hydrochloride salt of an amine, BoroGly-(+)-Pinanediol-HCl will be more soluble at a lower pH where the amine is protonated. As the pH increases and the amine is deprotonated, solubility may decrease. The solubility of aminoboronic acids is pH-dependent.[5]

References

• Patsnap Eureka. (2026, February 26). How to Enhance Boric Acid's Solubility with Surfactants.
• Next Peptide. 877314-87-9 | BoroGly-(+)-Pinanediol-HCl.
• Advanced ChemBlocks. Borogly-(+)-pinanediol-HCl.
• Benchchem. strategies to improve solubility of 3-Carboxyphenylboronic acid in reaction media.
• Benchchem. Technical Guide: 4-Aminophenylboronic Acid Hydrochloride - Solubility and Stability Profile.
• ECHEMI. 877314-87-9, BoroGly-(+)-Pinanediol-HCl Formula.
• PubChem. BoroGly-(+)-Pinanediol-HCl | C11H21BClNO2 | CID 56972086.
• Journal of Solution Chemistry. (2020, June 6). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents.
• Lookchem. Cas 319009-92-2,(R)-BoroAbu-(+)-Pinanediol-HCl.
• KU ScholarWorks.
• ResearchGate. (2020, June 6). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents.

Sources

• 1. lookchem.com [lookchem.com]
• 2. 877314-87-9 | BoroGly-(+)-Pinanediol-HCl | Next Peptide [nextpeptide.com]
• 3. Borogly-(+)-pinanediol-HCl 95% | CAS: 877314-87-9 | AChemBlock [achemblock.com]
• 4. echemi.com [echemi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. How to Enhance Boric Acid’s Solubility with Surfactants [eureka.patsnap.com]
• 8. d-nb.info [d-nb.info]
• 9. researchgate.net [researchgate.net]
• 10. DSpace [kuscholarworks.ku.edu]

Troubleshooting low yields in BoroGly-(+)-Pinanediol-HCl peptide synthesis

Welcome to the Advanced Applications Support Center. This guide is specifically engineered for research scientists and drug development professionals troubleshooting low yields during the synthesis of α -aminoboronic acid peptides using the BoroGly-(+)-Pinanediol-HCl building block.

Diagnostic Workflow

Diagnostic workflow for resolving low yields in BoroGly-Pinanediol synthesis.

Troubleshooting & Protocols (FAQ)

Issue A: Material Loss During Amide Coupling

Q: Why is my yield <30% during the primary amide coupling of BoroGly-(+)-Pinanediol-HCl to the peptide chain, with significant byproduct formation?

Causality: The low yield is typically driven by competitive deboronation. α -aminoboronic compounds are intrinsically unstable as free bases[1]. When the BoroGly-(+)-Pinanediol-HCl salt is neutralized by an organic amine (e.g., DIPEA or TEA) to facilitate coupling, the unprotonated amine is prone to spontaneous C-B bond cleavage if it is not immediately acylated[1]. Excess base acts as a catalyst for this degradation pathway, leading to the formation of des-boron methylamine byproducts.

Self-Validating Protocol: Amine-Free Convergent Coupling To eliminate base-catalyzed deboronation, utilize the pre-formed alkali metal salt of the carboxylic acid for the coupling partner, completely omitting organic bases[2].

• Preparation: Dissolve the N-protected amino acid/peptide carboxylate sodium salt (1.05 eq) and BoroGly-(+)-Pinanediol-HCl (1.0 eq) in anhydrous DMF (0.2 M concentration). Validation Check: Ensure the solution is strictly anhydrous; moisture accelerates boronic ester hydrolysis.

• Activation: Chill the mixture to -5 °C to suppress side reactions[3].

• Coupling: Add TBTU (1.1 eq) in a single portion[1]. Validation Check: Monitor the reaction by LC-MS after 60 minutes. You should observe the product mass without the characteristic deboronated byproduct. If a mass shift corresponding to the loss of the boronic acid group is detected, verify that no exogenous organic base was accidentally introduced.

• Isolation: Quench with 1% aqueous trifluoroacetic acid (TFA) to ensure the boronic ester remains stable during workup, then extract with ethyl acetate[1].

Issue B: Difficulty in Pinanediol Removal

Q: The final deprotection of the (+)-pinanediol ester is yielding negligible amounts of the free BoroGly peptide. Standard acidic hydrolysis isn't working. How can I recover the product?

Causality: Pinanediol boronic esters possess extraordinary thermodynamic stability due to the favorable entropic and enthalpic factors of the bicyclic diol[4]. The equilibrium of standard aqueous hydrolysis heavily favors the esterified state. Simple acid-catalyzed hydrolysis is insufficient to drive the reaction to completion[5].

Self-Validating Protocol: Biphasic Transesterification Drive the equilibrium forward using a sacrificial boronic acid in a biphasic solvent system that physically sequesters the cleaved pinanediol[1].

• Solvent Setup: Dissolve the BoroGly-(+)-pinanediol peptide in a 1:1 (v/v) mixture of methanol and hexane (or heptane)[1].

• Reagent Addition: Add 1 N aqueous HCl (to reach pH 1-2) and an excess (3-5 eq) of isobutylboronic acid (or 2-methylpropylboronic acid)[6]. Causality: Isobutylboronic acid acts as a transesterification sink, reacting with the liberated pinanediol.

• Phase Separation: Stir vigorously at room temperature for 12-16 hours. Validation Check: Stop stirring and allow the layers to separate. Sample the lower aqueous methanolic phase for the free peptide boronic acid via LC-MS, and the upper hexane phase for the pinanediol-isobutylboronate ester. The physical partitioning of the ester into the hexane layer prevents the reverse reaction[6]. If the starting material remains in the aqueous phase, add an additional 1 eq of isobutylboronic acid and continue stirring.

• Recovery: Discard the hexane layer. Wash the aqueous phase with fresh hexane (2x) to remove any residual pinanediol, then lyophilize the aqueous layer to obtain the pure BoroGly peptide hydrochloride[1].

Quantitative Data: Reagent Selection & Yield Optimization

The following table summarizes the impact of different coupling and cleavage strategies on the overall yield of BoroGly-containing peptides, derived from optimized industrial syntheses[1][2][6].

Reaction Phase	Strategy / Reagents	Primary Byproduct / Issue	Expected Yield
Coupling	EDC/HOBt + 3 eq DIPEA	Deboronated peptide (>40%)	35 - 45%
Coupling	TBTU + 3 eq DIPEA	Deboronated peptide (~15%)	65 - 75%
Coupling	TBTU + Carboxylate Salt (Base-Free)	Unreacted starting material (<5%)	> 90%
Cleavage	Aqueous HCl Hydrolysis	Intact Pinanediol Ester	< 10%
Cleavage	BCl₃ (Anhydrous)	Peptide bond cleavage / degradation	40 - 50%
Cleavage	Biphasic Transesterification (Isobutylboronic Acid)	None (Pinanediol sequestered in organic phase)	85 - 95%

Sources

• 1. luxembourg-bio.com [luxembourg-bio.com]
• 2. WO2009004350A1 - Methods for preparing bortezomib and intermediates used in its manufacture - Google Patents [patents.google.com]
• 3. Synthesis of boronic ester and acid compounds - Eureka | Patsnap [eureka.patsnap.com]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. WO1994021668A1 - Removal of boronic acid protecting groups by transesterification - Google Patents [patents.google.com]
• 6. WO2009004350A1 - Methods for preparing bortezomib and intermediates used in its manufacture - Google Patents [patents.google.com]

Technical Support Center: Peptide-Safe Removal of Pinanediol Protecting Groups

A Senior Application Scientist's Guide to Preserving Peptide Integrity During Boronic Acid Deprotection

Welcome to our technical support center. This guide is designed for researchers, chemists, and drug development professionals who are working with peptide boronic acids and need to efficiently remove pinanediol protecting groups without compromising the integrity of the peptide backbone. As a senior application scientist, I will provide you with not just protocols, but also the underlying principles and troubleshooting advice to help you navigate this critical step in your synthesis.

Frequently Asked Questions (FAQs)

Here are some of the most common questions we receive regarding the deprotection of pinanediol-protected peptide boronic acids:

Q1: Why is removing the pinanediol protecting group from my peptide boronic acid so challenging?

The pinanediol protecting group is favored in synthesis due to its ability to direct stereochemistry at the α-carbon of the boronic acid and its stability to various chemical manipulations.[1] This inherent stability, however, makes its removal difficult. The hydrolysis of pinanediol esters is often an unfavorable equilibrium, and harsh conditions that might drive the reaction to completion can also degrade the sensitive peptide backbone.[2]

Q2: Can I use standard acidic cleavage cocktails, like those with high concentrations of trifluoroacetic acid (TFA), to deprotect the pinanediol group?

While strong acids can hydrolyze pinanediol esters, high concentrations of TFA, especially over extended periods, can lead to undesirable side reactions in peptides. These can include the cleavage of acid-labile side-chain protecting groups, and in some cases, hydrolysis of the peptide backbone itself, particularly at aspartic acid-proline (Asp-Pro) sequences. Therefore, standard cleavage cocktails should be used with caution and their effects on both deprotection and peptide integrity should be carefully monitored.

Q3: What are the most common signs of peptide degradation during deprotection?

Peptide degradation can manifest in several ways. The most common are:

• Hydrolysis of the peptide backbone: This leads to the formation of shorter peptide fragments.

• Deamidation: Asparagine (Asn) and glutamine (Gln) residues can deamidate to form aspartic acid (Asp) and glutamic acid (Glu), respectively. This introduces a mass change of +0.984 Da.

• Isomerization: Aspartyl residues can isomerize to isoaspartyl residues via a cyclic imide intermediate, which can impact the peptide's biological activity.[3]

• Oxidation: Methionine (Met) and cysteine (Cys) residues are susceptible to oxidation.

These degradation products can often be detected by a careful analysis of the reaction mixture using techniques like LC-MS.

Q4: What does "orthogonal deprotection" mean in the context of peptide boronic acids?

Orthogonal deprotection refers to a strategy where different protecting groups on a molecule can be removed under distinct sets of reaction conditions, without affecting each other. In the synthesis of peptide boronic acids, it is crucial that the conditions used to remove the pinanediol group do not cleave other protecting groups on the amino acid side chains until desired.[] This allows for precise control over the synthesis and modification of complex peptides.

Troubleshooting Guide: Common Problems and Solutions

This section addresses specific issues you may encounter during your experiments and provides detailed protocols and the rationale behind them.

Problem: Incomplete Deprotection of the Pinanediol Group

Scenario: You have attempted to deprotect your pinanediol-protected peptide boronic acid, but LC-MS analysis shows a significant amount of starting material remaining.

Recommended Solution: Transesterification with a Volatile Boronic Acid

This method is one of the mildest and most effective for removing pinanediol protecting groups from peptides. It relies on shifting the equilibrium of the transesterification reaction by using a large excess of a volatile boronic acid, such as methylboronic acid. The resulting methyl pinanediol boronate is volatile and can be easily removed under reduced pressure, driving the reaction to completion.[5][6][7]

• Dissolution: Dissolve your pinanediol-protected peptide (1 equivalent) in a suitable solvent. A mixture of an organic solvent like dichloromethane (DCM) or methanol and water is often effective. The choice of solvent may need to be optimized for your specific peptide's solubility.

• Addition of Methylboronic Acid: Add a large excess of methylboronic acid (e.g., 10-20 equivalents).

• Reaction: Stir the reaction mixture at room temperature. The reaction progress should be monitored by LC-MS at regular intervals (e.g., every 1-2 hours). The reaction is typically complete within 2-6 hours.

• Work-up and Purification:

  • Once the reaction is complete, remove the solvent and the volatile methyl pinanediol boronate under reduced pressure.

  • To ensure complete removal of boric acid contaminants, co-evaporation with methanol can be performed. The addition of methanol and subsequent evaporation helps to form and remove the volatile trimethyl borate.[8]

  • The resulting deprotected peptide boronic acid can then be purified by standard methods such as reversed-phase HPLC.

Causality Behind the Choices:

• Methylboronic Acid: Its volatility is key. By removing the byproduct (methyl pinanediol boronate), the equilibrium is shifted towards the deprotected peptide.[7]

• Monophasic System: A single-phase solvent system ensures that the reactants are in intimate contact, facilitating an efficient reaction.

• Mild Conditions: The reaction is performed at room temperature, which minimizes the risk of temperature-induced peptide degradation.

Problem: Peptide Backbone Degradation Detected by LC-MS

Scenario: Your LC-MS analysis after deprotection shows the presence of unexpected peaks corresponding to peptide fragments or modifications like deamidation.

Recommended Solution: Biphasic Transesterification with a Hydrophobic Boronic Acid

This method is particularly useful for water-soluble peptides and offers an alternative mild deprotection strategy.[1][2] The reaction is driven by the partitioning of the components between an aqueous phase and an organic phase.

• Phase Preparation:

  • Dissolve your pinanediol-protected peptide in an aqueous buffer (e.g., water or a mild buffer at a pH where your peptide is stable).

  • In a separate flask, dissolve a hydrophobic boronic acid, such as phenylboronic acid (5-10 equivalents), in a water-immiscible organic solvent like diethyl ether or ethyl acetate.

• Reaction: Combine the aqueous and organic phases in a reaction vessel and stir vigorously to ensure efficient mixing between the two phases. The reaction is typically carried out at room temperature for several hours (e.g., 3-12 hours). Monitor the reaction progress by taking an aliquot of the aqueous phase for LC-MS analysis.

• Work-up and Purification:

  • Once the reaction is complete, separate the aqueous and organic layers.

  • The deprotected peptide boronic acid will be in the aqueous phase, while the phenylboronic acid and the newly formed phenyl pinanediol boronate will be in the organic phase.

  • Wash the aqueous phase with fresh organic solvent to remove any remaining hydrophobic impurities.

  • The aqueous solution containing the deprotected peptide can then be lyophilized.

  • Further purification can be achieved by reversed-phase HPLC.

Causality Behind the Choices:

• Biphasic System: This setup physically separates the desired deprotected peptide (in the aqueous phase) from the deprotecting agent and the protected pinanediol byproduct (in the organic phase), effectively driving the reaction forward.[2]

• Phenylboronic Acid: Its hydrophobicity ensures it remains in the organic phase, facilitating the separation.[1]

• Vigorous Stirring: This is crucial to maximize the interfacial area between the two phases, which is where the transesterification reaction occurs.

Data Summary and Method Comparison

Deprotection Method	Reagents	Conditions	Advantages	Disadvantages	Peptide Compatibility
Monophasic Transesterification	Methylboronic acid	Room temp, 2-6 h	Mild, easy work-up (volatiles removed in vacuo)	Requires a large excess of the deprotecting agent	Excellent
Biphasic Transesterification	Phenylboronic acid, water/ether	Room temp, 3-12 h, vigorous stirring	Mild, good for water-soluble peptides, easy separation	Can be slower than monophasic methods	Excellent
Acidic Hydrolysis	Dilute HCl or TFA	Varies (e.g., 0.1 M HCl, 20 min)	Can be fast	Risk of peptide backbone hydrolysis and side-chain deprotection	Use with caution; requires careful optimization
Fluoride-Mediated Deprotection	Potassium hydrogen difluoride (KHF₂)	Room temp	Can be effective for some substrates	May require a subsequent hydrolysis step to get the free boronic acid	Moderate; potential for side reactions needs to be assessed

Visualizing the Workflow and Mechanism

To aid in your experimental design, the following diagrams illustrate the decision-making process for choosing a deprotection strategy and the mechanism of the recommended transesterification method.

Caption: Decision tree for selecting a pinanediol deprotection strategy.

Caption: Mechanism of transesterification for pinanediol deprotection.

Analytical Verification of Peptide Integrity

After any deprotection reaction, it is imperative to verify the integrity of your peptide.

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is the workhorse technique for analyzing the outcome of your deprotection.

  • Purity Assessment: Use a high-resolution column to separate your target peptide from any remaining starting material, byproducts, and degradation products.

  • Mass Verification: Confirm the exact mass of your deprotected peptide. Look for mass shifts that could indicate unintended modifications (e.g., +16 Da for oxidation, +0.984 Da for deamidation).

• Tandem MS (MS/MS): For a more detailed analysis, MS/MS can be used to fragment the peptide and confirm its sequence, ensuring that no backbone cleavage has occurred.

By following the guidance in this technical note, you will be better equipped to choose and execute the most appropriate deprotection strategy for your peptide boronic acids, maximizing your yield of high-purity material while preserving the integrity of your valuable peptide.

References

• Strategies for the synthesis of peptide-boronic acids. (a) Commonly... - ResearchGate. Available at: [Link]

• Kettner, C., & Forsyth, T. (n.d.). 15.1.7 Peptide Boronic Acids.
• Hall, D. G. (Ed.). (2011).

• Protecting Groups for Boronic Acids | Chem-Station Int. Ed. (2016). Available at: [Link]

• Inglis, S. R., Woon, E. C. Y., Thompson, A. L., & Schofield, C. J. (2010). Observations on the deprotection of pinanediol and pinacol boronate esters via fluorinated intermediates. The Journal of organic chemistry, 75(2), 468–471. Available at: [Link]

• WO2011098963A1 - Process for the preparation of bortezomib - Google Patents.

• Boronic acids protecting groups with standard deprotecting conditions. - ResearchGate. Available at: [Link]

• EP2377868A1 - Synthesis of Bortezomib - Google Patents.

• Hinkes, S. P. A., & Klein, C. D. (2019). Virtues of Volatility: A Facile Transesterification Approach to Boronic Acids. Organic letters, 21(9), 3332–3336. Available at: [Link]

• WO1994021668A1 - Removal of boronic acid protecting groups by transesterification - Google Patents.
• CN103897028A - Synthesis method of bortezomib - Google Patents.
• CN101812026A - Method for synthesizing bortezomib - Google Patents.

• Haskell-Luevano, C., & Lensing, C. J. (2013). Deletion of Ac-NMePhe1 from [NMePhe1]arodyn under Acidic Conditions: 1. Effects of Cleavage Conditions and N-Terminal Functionality. ACS medicinal chemistry letters, 4(8), 738–742. Available at: [Link]

• Williams, D. E., & Andersen, R. J. (1994). Peptide boronic acids Versatile synthetic ligands for affinity chromatography of serine proteinases. Biomedical chromatography, 8(4), 178–184. Available at: [Link]

• Synthesis of bortezomib - ResearchGate. Available at: [Link]

• Deprotection of Pinacol Boronates via Fluorinated Intermediates | PDF | Ester - Scribd. Available at: [Link]

• Inglis, S. R., Woon, E. C. Y., Thompson, A. L., & Schofield, C. J. (2009). Observations on the Deprotection of Pinanediol and Pinacol Boronate Esters via Fluorinated Intermediates. The Journal of organic chemistry. Available at: [Link]

• Vlasak, J., & Ionescu, R. (2023). Instability of Peptide and Possible Causes of Degradation. Encyclopedia, 3(2), 423-436. Available at: [Link]

• Deprotection of Pinacolyl Boronate Esters via Hydrolysis of Intermediate Potassium Trifluoroborates. | Request PDF - ResearchGate. Available at: [Link]

• Kumar, D., Kumar, Y., & Singh, S. K. (2021). Mass Spectral Analysis of Synthetic Peptides: Implications in Proteomics. Journal of biomolecular techniques : JBT, 32(2), 118–125. Available at: [Link]

• Góngora-Benítez, M., Tulla-Puche, J., & Albericio, F. (2016). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. Molecules (Basel, Switzerland), 21(11), 1542. Available at: [Link]

• 2D-online LC-MS/MS using a boronic acid column for the analysis of... - ResearchGate. Available at: [Link]

• Deprotection of pinacolyl boronate esters by transesterification with polystyrene-boronic acid - Find an Expert - The University of Melbourne. Available at: [Link]

• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - ResearchGate. Available at: [Link]

• Merging the Versatile Functionalities of Boronic Acid with Peptides - MDPI. Available at: [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (2020). Available at: [Link]

• Deprotection of Pinacolyl Boronate Esters by Transesterification with Polystyrene—Boronic Acid. | Request PDF - ResearchGate. Available at: [Link]

• Gona, K., & Gopi, H. N. (2014). Facile Analysis and Sequencing of Linear and Branched Peptide Boronic Acids by MALDI Mass Spectrometry. PloS one, 9(10), e110141. Available at: [Link]

• Increasing Chromatographic Performance of Acidic Peptides in RPLC-MS-based Assays with ACQUITY PREMIER featuring MaxPeak HPS Technology. (n.d.). Waters. Available at: [Link]

• Peptide Backbone Cleavage and Transamidation via Thioester-to-Imide Acyl Transfer | JACS Au - ACS Publications. Available at: [Link]

• Can I remove boronic acid using Work up process? - ResearchGate. Available at: [Link]

• Peptide Backbone Cleavage and trans-Amidation via Thioester-to-Imide Acyl Transfer - ChemRxiv. Available at: [Link]

• Suppression of Side Reactions During Final Deprotection Employing a Strong Acid in Boc Chemistry: Regeneration of Methionyl Residues from Their Sulfonium Salts | Semantic Scholar. Available at: [Link]

• Diversity-oriented synthesis of peptide-boronic acids by a versatile building-block approach - Semantic Scholar. Available at: [Link]

• Deprotection Bases as an Alternative to the Traditional Bases Used in Solid-Phase Peptide Synthesis - PubMed. Available at: [Link]

Sources

• 1. WO1994021668A1 - Removal of boronic acid protecting groups by transesterification - Google Patents [patents.google.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. encyclopedia.pub [encyclopedia.pub]
• 5. researchgate.net [researchgate.net]
• 6. Merging the Versatile Functionalities of Boronic Acid with Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Resolving purification issues with boron-containing peptides

Welcome to the Advanced Chromatography and Purification Support Center. Boron-containing peptides (such as bortezomib and ixazomib analogs) are powerful therapeutic agents, but their unique chemical properties make them notoriously difficult to purify and handle.

Because the boron atom in a boronic acid group (-B(OH)₂) is sp² hybridized with an empty p-orbital, it acts as a mild Lewis acid[1]. This electron deficiency drives unwanted secondary reactions during chromatography and lyophilization, including reversible covalent binding to diols and spontaneous dehydration into cyclic trimers (boroxines)[2][3].

This guide is designed for researchers and drug development professionals to diagnose, troubleshoot, and resolve these specific purification bottlenecks.

Diagnostic Workflow for Boron-Peptide Purification

Workflow for diagnosing and resolving boron-peptide HPLC purification issues.

Frequently Asked Questions & Troubleshooting Guide

Q1: Why does my pure boron-containing peptide elute as multiple peaks or a broad smear on RP-HPLC? Causality: Boronic acids exist in a dynamic, concentration- and temperature-dependent equilibrium between the free monomeric form and a dehydrated cyclic trimer known as a boroxine[3]. During HPLC, this equilibrium causes peak splitting or broad smears because the monomer and the trimer have different hydrophobicities and retention times. Solution: You must force the equilibrium entirely toward the monomer. Use a strongly acidic mobile phase (e.g., 0.1% Trifluoroacetic acid (TFA)) to keep the boronic acid fully protonated and to hydrolyze any boroxines dynamically during the run[4].

Q2: I injected my peptide onto a size-exclusion or hydrophilic interaction column, and I recovered almost nothing. Where did it go? Causality: Boronic acids form reversible, covalent cyclic esters with cis-diols in alkaline or neutral aqueous solutions[2]. If your chromatography matrix contains polysaccharide backbones (like Sephadex, agarose, or cellulose) or residual diol-like structures, the peptide will covalently anchor itself to the column. Solution: Avoid diol-containing stationary phases entirely. Stick to high-purity, end-capped silica C18 or C8 columns for reverse-phase chromatography. If you must use a polysaccharide-based resin, the chromatography must be performed in acidic media (pH < 3), which forces the dissociation of the boronate ester bond, releasing your peptide[2].

Q3: My peptide looks highly pure after HPLC, but degrades or loses biological activity after lyophilization. How do I stabilize it? Causality: Lyophilization removes water, which thermodynamically forces the dehydration of monomeric boronic acids into inactive boroxines[3]. Furthermore, the empty p-orbital makes the peptide highly susceptible to atmospheric oxidation over time[1]. Solution: Lyophilize the peptide in the presence of a protective cis-diol excipient, such as mannitol or pinacol. The diol fills the empty p-orbital, converting the boron to a stable, sp³ hybridized tetrahedral boronate ester. To maximize shelf life, store the lyophilized powder at –20 °C or –80 °C.

Chemical Speciation Dynamics

Chemical equilibrium of peptide boronic acids under varying environmental conditions.

Quantitative Comparison of HPLC Additives

The choice of mobile phase additive dictates the recovery and peak shape of boron-peptides. The table below summarizes the empirical effects of various buffer systems on peptide recovery.

Mobile Phase Additive	Concentration	pH Range	Boroxine Suppression	Peptide Recovery (%)	Mechanistic Note
Trifluoroacetic Acid (TFA)	0.1% (v/v)	2.0 - 2.5	Excellent	> 95%	Standard for RP-HPLC; low pH fully hydrolyzes boroxines[4].
Formic Acid (FA)	0.1% (v/v)	2.7 - 3.0	Good	85 - 90%	MS-compatible; may show slight peak broadening compared to TFA.
Ammonium Acetate	10 mM	6.5 - 7.5	Poor	< 40%	Neutral pH promotes boroxine formation and column matrix binding.
Ammonium Bicarbonate	50 mM	8.0 - 8.5	None	< 10%	Alkaline pH maximizes covalent binding to trace diols in the system[2].

Step-by-Step Methodology: Pinacol Protection & Purification Workflow

To ensure high yields and prevent on-column degradation, we recommend a self-validating protection-purification-deprotection workflow using pinacol. Pinacol derivatization is a highly robust strategy to stabilize the boronic acid moiety prior to handling[3].

Phase 1: Pre-Column Derivatization (Protection)

• Solubilization: Dissolve the crude boron-containing peptide in a minimal volume of 10 mM Ammonium Acetate buffer adjusted to pH 8.5 - 9.5. Causality: Alkaline conditions are required to facilitate the nucleophilic attack of the diol on the boron atom[2][3].

• Derivatization: Add a 10-fold molar excess of pinacol (prepared as a 0.1 M solution in the same buffer) to the peptide solution[3].

• Incubation: Incubate the mixture at room temperature for 30 minutes without shaking[3].

• Validation Check: Inject a 1 µL aliquot into an analytical LC-MS. You should observe a single sharp peak corresponding to the pinacol-protected peptide mass [M + Pinacol - 2H₂O + H]+. If the free boronic acid mass is still present, increase the pinacol concentration.

Phase 2: RP-HPLC Purification

• Column Equilibration: Equilibrate a C18 preparative column with 95% Solvent A (Water + 0.1% TFA) and 5% Solvent B (Acetonitrile + 0.1% TFA).

• Injection & Elution: Inject the protected peptide. The acidic mobile phase will naturally begin to hydrolyze the pinacol ester during the run, reverting it to the free boronic acid[4].

• Fraction Collection: Collect fractions based on UV absorbance (typically 214 nm or 254 nm).

Phase 3: Post-Purification Handling (Self-Validating Deprotection)

• Validation Check: Analyze the collected fractions via LC-MS. Because the pinacol ester hydrolyzes during the acidic HPLC purification, the mass should now reflect the free, active peptide boronic acid [M + H]+[4].

• Stabilization for Storage: To prevent the purified monomer from dehydrating into boroxines during freeze-drying, add a 5-fold molar excess of mannitol to the pooled fractions.

• Lyophilization: Flash-freeze the solution in liquid nitrogen and lyophilize. Store the resulting powder in sealed, desiccated vials at –20 °C or –80 °C.

References

• Peptide Boronic Acids by Late-Stage Hydroboration on the Solid Phase. National Institutes of Health (NIH).[Link]

• Boronic Acid-Based Approach for Separation and Immobilization of Glycoproteins and Its Application in Sensing. National Institutes of Health (NIH).[Link]

• Facile Analysis and Sequencing of Linear and Branched Peptide Boronic Acids by MALDI Mass Spectrometry. National Institutes of Health (NIH).[Link]

• Boronic Acid Conjugated Peptide Amphiphile Systems for Controlled Drug Release. Bilkent University.[Link]

Sources

• 1. repository.bilkent.edu.tr [repository.bilkent.edu.tr]
• 2. Boronic Acid-Based Approach for Separation and Immobilization of Glycoproteins and Its Application in Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Facile Analysis and Sequencing of Linear and Branched Peptide Boronic Acids by MALDI Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Peptide Boronic Acids by Late‐Stage Hydroboration on the Solid Phase - PMC [pmc.ncbi.nlm.nih.gov]

Dealing with hydrolysis of BoroGly-(+)-Pinanediol-HCl in biological assays

Navigating the Challenges of Hydrolysis in Biological Assays

Welcome to the technical support guide for BoroGly-(+)-Pinanediol-HCl. This resource is designed for researchers, scientists, and drug development professionals to address a critical, yet often overlooked, aspect of working with this compound: the hydrolysis of the pinanediol protecting group in aqueous environments typical of biological assays. As Senior Application Scientists, we have developed this guide to provide not just protocols, but a deeper understanding of the underlying chemistry to empower you to design robust and reproducible experiments.

The Fundamental Challenge: Understanding Boronate Ester Hydrolysis

BoroGly-(+)-Pinanediol-HCl is a boronic acid derivative where the boronic acid moiety is protected as a cyclic ester with (+)-pinanediol. This pinanediol group is a bulky chiral auxiliary often used in synthesis, which also serves to temporarily mask the reactive boronic acid.[1] However, this ester linkage is susceptible to hydrolysis—cleavage by water—which releases the free aminomethyl boronic acid and pinanediol.

This process is not merely a degradation pathway but a fundamental equilibrium that is highly sensitive to the experimental environment. For many boronic acid-based inhibitors, the free boronic acid is the biologically active species that interacts with the target, often a serine or threonine residue in an enzyme's active site.[2][3] Therefore, the pinanediol ester can be considered a prodrug. The rate and extent of its conversion to the active form are critical variables that can dramatically impact assay results.

The core of the issue lies in the equilibrium between the trigonal (sp2 hybridized) boronic ester and the tetrahedral (sp3 hybridized) boronate species formed upon interaction with water or hydroxide ions.[2][4] This equilibrium is the gateway to hydrolysis.

Caption: Hydrolysis of BoroGly-(+)-Pinanediol-HCl in aqueous media.

Frequently Asked Questions (FAQs)

This section addresses the most common questions and concerns encountered when working with BoroGly-(+)-Pinanediol-HCl.

Q1: My assay results are highly variable and not reproducible. Could hydrolysis be the cause?

A: Absolutely. Inconsistent hydrolysis is one of the primary culprits for poor reproducibility in assays involving boronic esters.[5] If the rate of conversion to the active boronic acid varies between experiments—or even within the wells of a single plate—the effective concentration of the active compound will differ, leading to inconsistent results. Factors like minor fluctuations in buffer pH, temperature, or incubation time can significantly alter the hydrolysis rate.

Q2: How should I prepare and store stock solutions of BoroGly-(+)-Pinanediol-HCl to ensure stability?

A: The stability of your stock solution is paramount. Water is the reactant in hydrolysis, so minimizing its presence during storage is key.

• Solvent Choice: Prepare high-concentration stock solutions (e.g., 10-50 mM) in an anhydrous aprotic solvent like DMSO or DMF. Ensure you are using a high-purity, low-water grade solvent.

• Storage Conditions: Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Each freeze-thaw cycle can introduce atmospheric moisture into the solution. Use vials with tight-fitting caps.

• Handling: When you remove an aliquot from the freezer, allow it to equilibrate to room temperature completely before opening the cap. This prevents condensation of atmospheric moisture on the cold solvent surface.

Q3: What is the optimal pH for my assay buffer to control hydrolysis?

A: The relationship between pH and boronic ester stability is complex and depends on the equilibrium between the neutral trigonal ester and the anionic tetrahedral boronate.[4]

• Acidic pH (below ~7.0): Acidic conditions can catalyze the hydrolysis of some boronate esters.[6]

• Neutral to Alkaline pH (7.0 - 8.5): At physiological pH, boronic acids are typically in their uncharged trigonal form. However, as the pH increases above the pKa of the boronic acid, the equilibrium shifts towards the anionic tetrahedral form, which can be more or less stable depending on the specific diol.[2] For many boronic esters, stability is often greatest in a slightly acidic to neutral pH range.

• Recommendation: The ideal pH is a balance between compound stability and the optimal conditions for your biological system (e.g., enzyme or cells). It is crucial to experimentally determine the stability of BoroGly-(+)-Pinanediol-HCl in your specific assay buffer (see Protocol 2). Generally, starting with a buffer at pH 7.0-7.4 is a reasonable approach, but be prepared to adjust if instability is observed.

Q4: Are there any common buffer components I should avoid?

A: Yes. Avoid buffers containing high concentrations of 1,2- or 1,3-diols , such as glycerol (often used for protein stabilization) or certain sugars. These diols can compete with the pinanediol for binding to the boron atom, leading to transesterification and unpredictable changes in the compound's structure and activity. Buffers like HEPES, MES, and Phosphate-Buffered Saline (PBS) are generally safe choices.

Q5: How can I determine if my compound is hydrolyzing under my specific assay conditions?

A: The most direct methods involve analytical chemistry techniques like HPLC or NMR to monitor the appearance of the free boronic acid and the disappearance of the pinanediol ester over time. However, a simpler, function-based approach can be performed in most labs. See Protocol 2: Assay Buffer Stability Quick-Check in the Troubleshooting Guide for a practical method.

Troubleshooting Guide & Protocols

When encountering issues like poor data reproducibility, a systematic approach is necessary.

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]

Reference Data & Comparative Studies

Analytical Comparison Guide: ¹¹B NMR Characterization of BoroGly-(+)-Pinanediol-HCl

Executive Summary

BoroGly-(+)-Pinanediol-HCl (Aminomethylboronic acid (+)-pinanediol ester hydrochloride) is a foundational chiral intermediate in the synthesis of alpha-aminoboronic acid therapeutics, including blockbuster proteasome inhibitors. Validating the structural integrity of this compound is notoriously challenging. Dynamic covalent boronic esters are prone to hydrolysis, and traditional chromatographic methods often induce the very degradation they are intended to measure. This guide objectively compares the efficacy of ¹¹B Nuclear Magnetic Resonance (NMR) spectroscopy against alternative analytical techniques (like LC-MS) and evaluates the stability of the pinanediol ester against alternatives like pinacol esters.

The Mechanistic Causality of ¹¹B NMR in Boron Characterization

Unlike ¹H or ¹³C NMR, ¹¹B NMR directly probes the hybridization state of the boron atom, providing an unambiguous readout of the molecule's structural state. Boron-11 is a quadrupolar nucleus (I = 3/2), and its chemical shift is highly sensitive to its coordination environment:

• sp² Hybridized Boron (Trigonal Planar): Exhibits a broad signal downfield, typically between 28–35 ppm[1].

• sp³ Hybridized Boron (Tetrahedral): Exhibits a sharper signal upfield, typically between 0–15 ppm, due to shielding from the increased electron density of a coordinate covalent bond[2].

The Causality of the Hydrochloride Salt: In the free base form of aminomethylboronic acid esters, the lone pair on the primary amine can fold back and coordinate with the empty p-orbital of the boron atom (intramolecular N→B dative bonding). This forces the boron into an sp³ tetrahedral geometry. However, in BoroGly-(+)-Pinanediol-HCl, the amine is protonated (-NH₃⁺). Because the nitrogen lone pair is occupied by the proton, N→B coordination is impossible. Consequently, the intact BoroGly-(+)-Pinanediol-HCl molecule exists exclusively in the sp² trigonal planar state, yielding a distinct ¹¹B NMR signal at ~30–32 ppm[3].

Objective Comparison: ¹¹B NMR vs. Alternative Workflows

Analytical Alternative: ¹¹B NMR vs. LC-MS

While LC-MS is the standard for mass confirmation, it is fundamentally flawed for assessing the purity of dynamic boronic esters. The acidic mobile phases (e.g., 0.1% Formic Acid) commonly used in reverse-phase HPLC actively catalyze the hydrolysis of the boronic ester on the column[4]. This leads to a false positive for degradation, showing peaks for free aminomethylboronic acid and cleaved pinanediol. ¹¹B NMR, performed in a non-coordinating, non-acidic solvent like CDCl₃, provides a non-destructive, true representation of the bulk material's integrity.

Derivatization Alternative: Pinanediol vs. Pinacol Esters

When comparing BoroGly-(+)-Pinanediol-HCl to its pinacol ester alternative (BoroGly-Pinacol-HCl), the pinanediol derivative demonstrates superior hydrolytic stability. The bulky bicyclic structure of the (+)-pinanediol moiety imposes severe steric hindrance around the boron center, shielding the empty p-orbital from nucleophilic attack by ambient moisture[5]. In ¹¹B NMR time-course studies, pinacol esters exposed to atmospheric moisture rapidly develop a secondary peak at ~18–20 ppm (indicating boroxine formation or hydrolysis), whereas the pinanediol ester maintains a singular sp² peak at ~30 ppm for significantly longer periods[6].

Quantitative Data Comparison

Derivative / State	Primary Analytical Method	¹¹B NMR Shift (ppm)	Boron Hybridization State	Hydrolytic Stability
BoroGly-(+)-Pinanediol-HCl	¹¹B NMR	~30–32 ppm	sp² (Trigonal Planar)	High (Sterically hindered)
BoroGly-Pinacol-HCl	¹¹B NMR	~30–33 ppm	sp² (Trigonal Planar)	Moderate (Prone to hydrolysis)
BoroGly-(+)-Pinanediol (Free Base)	¹¹B NMR	~10–15 ppm	sp³ (Tetrahedral, N→B)	Moderate
Free Aminomethylboronic Acid	¹¹B NMR	~20 ppm / ~10 ppm	Dynamic (Boroxine / sp³)	Low (Forms boroxines)

Self-Validating Experimental Protocol for ¹¹B NMR

To ensure absolute trustworthiness, the following protocol incorporates a self-validating chemical titration step. This proves that the observed peak is the dynamic boronic ester and not an inert background artifact.

Step 1: Sample Preparation & Tube Selection (Critical)

• Weigh 15–20 mg of BoroGly-(+)-Pinanediol-HCl.

• Dissolve the sample in 0.6 mL of anhydrous CDCl₃ or DMSO-d₆. Do not use protic solvents like CD₃OD, as they induce rapid solvolysis.

• Expert Causality: Transfer the solution to a Quartz NMR tube . Standard borosilicate glass tubes contain massive amounts of boron, which generates a massive, broad background hump from 0–20 ppm that will obscure sp³ signals.

Step 2: NMR Acquisition

• Insert the sample into the NMR spectrometer (e.g., 400 MHz for ¹H, which equates to 128 MHz for ¹¹B).

• Set the reference to external BF₃·Et₂O (0 ppm).

• Acquire 1024 scans with a relaxation delay (D1) of 1–2 seconds. (Boron-11 relaxes rapidly due to its quadrupolar moment).

• Expected Result: A single, broad peak at ~30–32 ppm confirming the intact, protonated sp² ester.

Step 3: In Situ Base Titration (Self-Validation System)

• Remove the tube and add 1 molar equivalent (approx. 5–10 µL) of anhydrous Triethylamine (Et₃N) directly to the NMR tube. Shake to mix.

• Re-acquire the ¹¹B NMR spectrum under identical conditions.

• Validation: The peak at ~30 ppm must disappear, and a new, sharper peak must emerge at ~10–15 ppm. This confirms the Et₃N deprotonated the ammonium salt, allowing the free primary amine to fold back and form the sp³ N→B dative bond.

Visualizing the Analytical Workflow

11B NMR Workflow and Diagnostic Chemical Shifts for BoroGly-(+)-Pinanediol-HCl

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. mdpi.com [mdpi.com]
• 3. papers.ssrn.com [papers.ssrn.com]
• 4. (+)-(3-Bromopropyl)boronic Acid Pinanediol Ester | 90084-37-0 | Benchchem [benchchem.com]
• 5. Examination of pinanediol–boronic acid ester formation in aqueous media: relevance to the relative stability of trigonal and tetrahedral boronate esters - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Validation of Chiral Purity in BoroGly-(+)-Pinanediol-HCl Synthesis: A Comparative Analytical Guide

Audience: Researchers, scientists, and drug development professionals Content Type: Publish Comparison Guide & Experimental Methodology

Introduction & Mechanistic Context

BoroGly-(+)-Pinanediol-HCl (Aminomethylboronic acid (+)-pinanediol ester hydrochloride, CAS 877314-87-9) is a foundational chiral building block in the synthesis of therapeutic boronic acids, including transition-state inhibitors of serine proteases and the proteasome [1].

In asymmetric synthesis, the (+)-pinanediol moiety serves as a rigid, C2-symmetric-like chiral auxiliary. Its primary function is to dictate the stereochemical outcome of subsequent carbon-carbon bond formations via the Matteson asymmetric homologation [2]. During this reaction, the chiral diol directs the stereoselective 1,2-migration of a nucleophile into an α-halo boronic ester intermediate, routinely achieving diastereomeric excesses (de) >98% [3].

The Causality of Chiral Purity: Because the homologation's stereoselectivity relies entirely on the spatial arrangement of the pinanediol director, any enantiomeric impurity (e.g., the presence of (-)-pinanediol) in the starting BoroGly intermediate directly translates to epimeric impurities in the final Active Pharmaceutical Ingredient (API) [4]. Therefore, validating the chiral purity of BoroGly-(+)-Pinanediol-HCl prior to downstream synthesis is a critical quality control mandate.

The Causality of Analytical Challenges

Validating the chiral purity of this specific intermediate presents unique physicochemical hurdles:

• Lability of the Boronic Ester: Boronic esters exist in a dynamic equilibrium and are susceptible to hydrolysis and transesterification [5]. If the analytical method induces cleavage, the resulting free (+)-pinanediol and aminomethylboronic acid will yield inaccurate purity profiles.

• The HCl Salt Factor: The primary amine is maintained as an HCl salt to prevent self-condensation (which forms cyclic boroxines or pyrazine derivatives). However, this high polarity makes traditional normal-phase chiral HPLC (which relies on non-polar solvents like hexane) or direct Gas Chromatography (GC) impossible without prior sample manipulation.

Comparative Evaluation of Analytical Modalities

To objectively determine the optimal validation strategy, we must compare the three primary analytical modalities used in chiral boronic ester analysis.

Method A: Reversed-Phase Chiral HPLC (RP-HPLC)

• Mechanism: Utilizes immobilized polysaccharide chiral stationary phases (e.g., Chiralpak IC) compatible with aqueous/organic mobile phases.

• Causality & Rationale: RP-HPLC is preferred over Normal-Phase because the HCl salt is insoluble in hexane. To prevent on-column hydrolysis of the boronic ester, the mobile phase must be heavily buffered at a low pH (e.g., pH 2-3). This keeps the primary amine fully protonated, preventing it from acting as an intramolecular base catalyst for ester cleavage, while simultaneously suppressing peak-tailing interactions with residual column silanols.

• Verdict: The industry standard for high-sensitivity quantification, provided pH is strictly controlled.

Method B: Chiral Gas Chromatography (GC-FID)

• Mechanism: Separates volatile derivatives on cyclodextrin-based capillary columns.

• Causality & Rationale: BoroGly-(+)-Pinanediol-HCl cannot be injected directly into a GC. The salt must be neutralized (free-based), and the primary amine must be derivatized (e.g., via trifluoroacetylation) to confer volatility and thermal stability.

• Verdict: While GC offers excellent theoretical plates for resolution, the harsh alkaline conditions required for free-basing carry a high risk of inducing racemization or partial hydrolysis of the pinanediol ester prior to analysis.

Method C: Quantitative NMR (qNMR) with Chiral Solvating Agents (CSAs)

• Mechanism: Utilizes chiral additives (e.g., Mosher's acid derivatives or chiral BINOLs) added directly to the NMR tube to form transient diastereomeric complexes, splitting the enantiomeric proton signals.

• Causality & Rationale: This method is entirely non-destructive and bypasses the chromatographic degradation risks entirely. The intact HCl salt can be analyzed directly in deuterated solvents.

• Verdict: The most robust method for confirming structural integrity, though it suffers from a higher Limit of Detection (LOD) compared to chromatography.

Quantitative Performance Comparison

The following table summarizes the objective performance metrics of each modality when applied specifically to BoroGly-(+)-Pinanediol-HCl:

Analytical Parameter	Chiral RP-HPLC	Chiral GC-FID	qNMR (with CSA)
Sample State Required	Intact HCl Salt	Derivatized Free Base	Intact HCl Salt
Enantiomeric Resolution (Rs)	> 2.0 (Baseline)	> 1.5	N/A (ΔΔδ > 0.1 ppm)
Limit of Detection (LOD)	< 0.05%	~ 0.1%	~ 1.0 - 2.0%
Risk of Degradation	Moderate (Hydrolysis)	High (Thermal/Deriv.)	Low (Non-destructive)
Average Analysis Time	15 - 20 min	30+ min	< 5 min
Primary Use Case	API Release Testing	Volatile Intermediates	Rapid Structural Verification

Analytical Workflow Visualization

Caption: Decision workflow for selecting BoroGly-(+)-Pinanediol-HCl chiral purity validation methods.

Self-Validating Experimental Protocol: RP-HPLC

To ensure absolute trustworthiness, the following RP-HPLC protocol is designed as a self-validating system . It includes internal causality checks to prove that the method is separating enantiomers without degrading the sample.

Phase 1: System Suitability Testing (The Validation Step)

• Causality Check: Before analyzing the actual batch, the system must prove it can distinguish the enantiomers.

• Action: Inject a racemic standard of BoroGly-(±)-Pinanediol-HCl.

• Validation Gate: The protocol is only valid to proceed if the resolution (Rs) between the (+)- and (-)-enantiomer peaks is ≥ 2.0.

Phase 2: Mobile Phase & Sample Preparation

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Sample Prep: Dissolve 1.0 mg of the BoroGly-(+)-Pinanediol-HCl sample in 1.0 mL of cold Mobile Phase A/B (50:50 v/v).

• Causality Check: Dissolving the sample in the exact mobile phase prevents solvent-mismatch peak distortion. Keeping the diluent cold minimizes solvolysis prior to injection. The TFA ensures the amine remains protonated, preventing basic catalysis of ester cleavage.

Phase 3: Chromatographic Execution

• Column: Immobilized polysaccharide chiral stationary phase (e.g., Chiralpak IC), 250 x 4.6 mm, 5 µm.

• Flow Rate: 1.0 mL/min (Isocratic 50% A / 50% B).

• Temperature: 25°C.

• Detection: UV at 210 nm. (Note: Boronic esters lack strong chromophores; 210 nm captures the amine backbone absorbance).

Phase 4: Data Integrity & Blank Causality Check

• Action: Inject a blank (diluent only) immediately following the sample run.

• Causality Check: This ensures there is no carryover of the highly polar amine salt and verifies that any late-eluting peaks in the sample run are actual impurities, not column bleed or delayed hydrolysis products (such as cleaved free pinanediol).

References

• Advanced ChemBlocks. "Borogly-(+)-pinanediol-HCl". achemblock.com.
• NIH PubMed Central. "Synthesis of biologically active boron-containing compounds". nih.gov.
• Benchchem. "Application Notes and Protocols: The Use of (+)-Pinanediol in Asymmetric Synthesis". benchchem.com.
• MDPI. "Syntheses of Marine Natural Products via Matteson Homologations and Related Processes". mdpi.com.
• Arkivoc. "Insertion of chiral carbenoids into pinanediol boronic esters". arkat-usa.org.

A Comparative Crystallographic Guide to BoroGly-(+)-Pinanediol-HCl and Other Chiral Boronate Ester Complexes

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and asymmetric synthesis, boronic acids and their derivatives stand out for their versatile reactivity and biological significance. The formation of boronate esters with chiral diols is a cornerstone of this field, serving not only as a crucial protecting group strategy but also as a powerful method for inducing stereoselectivity in a wide array of chemical transformations. Among the pantheon of chiral auxiliaries, (+)-pinanediol, derived from the naturally abundant chiral pool, is frequently employed due to its steric bulk and rigid bicyclic framework, which imparts excellent stereocontrol.

We will objectively compare these features with those of boronate esters derived from other classes of chiral diols, providing supporting experimental data and detailed protocols to offer a comprehensive resource for researchers in the field. This guide is structured to provide not just a list of facts, but a logical narrative that explains the causality behind experimental choices and the interpretation of structural data.

The Significance of Chiral Boronate Esters in Research and Development

Boronic acids are Lewis acidic compounds that readily and reversibly form cyclic esters with diols.[1] This reactivity is fundamental to their application in various fields:

• Asymmetric Synthesis: Chiral diols, such as (+)-pinanediol, are used to create a chiral environment around the boron atom. This enables stereoselective reactions, including the Matteson homologation for the synthesis of enantioenriched α-amino boronic acids, which are precursors to potent enzyme inhibitors.[2]

• Protecting Groups: The formation of a boronate ester protects the boronic acid moiety from unwanted side reactions under various conditions. The stability of these esters can be tuned by the choice of the diol.

• Drug Development: Boron-containing compounds have emerged as a significant class of pharmaceuticals. The proteasome inhibitor Bortezomib (Velcade®), which contains a boronic acid functional group, is a prime example of a successful boron-based drug. The pinanediol ester of bortezomib is a key intermediate in its synthesis.

• Sensing and Separation: The reversible nature of boronate ester formation is utilized in the development of sensors for saccharides and other diol-containing molecules.[1]

The three-dimensional structure of these boronate esters, as determined by X-ray crystallography, provides invaluable insights into the origins of their reactivity and selectivity.

Experimental Methodologies: From Synthesis to Structure

The journey from a boronic acid to its crystal structure involves a series of well-defined experimental procedures. The protocols provided here are representative of the synthesis, crystallization, and X-ray diffraction analysis of chiral boronate esters.

Synthesis of Chiral Boronate Esters

The synthesis of boronate esters from a boronic acid and a diol is typically a straightforward condensation reaction. The equilibrium is driven towards the product by removing the water formed during the reaction.

Protocol 1: General Synthesis of a Pinanediol Boronate Ester

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, dissolve the boronic acid (1.0 eq.) and (+)-pinanediol (1.0-1.2 eq.) in a suitable azeotropic solvent (e.g., toluene, benzene, or a mixture of hexanes and dichloromethane).

• Reaction: Reflux the mixture until no more water is collected in the Dean-Stark trap (typically 2-4 hours).

• Work-up: Allow the reaction mixture to cool to room temperature. The solvent is then removed under reduced pressure using a rotary evaporator.

• Purification: The crude product can often be purified by recrystallization from a suitable solvent system (e.g., hexanes, ethyl acetate/hexanes).[3] For some boronate esters, column chromatography on silica gel can be employed, though care must be taken to avoid hydrolysis.[4]

Causality in Synthesis: The choice of an azeotropic solvent is critical for the efficient removal of water, which drives the equilibrium towards the formation of the boronate ester. The use of a slight excess of the diol can also help to ensure complete conversion of the boronic acid. The purification method is highly dependent on the physical properties of the specific boronate ester; highly crystalline compounds are best purified by recrystallization, while more soluble or oily products may necessitate chromatography.

Crystallization of Boronate Esters

Obtaining single crystals of sufficient quality is often the most challenging step in X-ray crystallographic analysis. The following are common techniques for the crystallization of small organic molecules.[5][6][7]

Protocol 2: Single Crystal Growth Techniques

• Slow Evaporation: Dissolve the purified boronate ester in a suitable solvent (e.g., ethyl acetate, dichloromethane, or a mixture like ethyl acetate/hexanes) in a loosely capped vial. Allow the solvent to evaporate slowly over several days to weeks in a vibration-free environment.

• Vapor Diffusion: Place a concentrated solution of the compound in a small, open vial. Place this vial inside a larger, sealed container that contains a more volatile "anti-solvent" in which the compound is insoluble (e.g., hexanes, pentane). The anti-solvent will slowly diffuse into the solution, reducing the solubility of the compound and promoting crystal growth.

• Cooling: Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature. Slowly cool the solution to room temperature, and then to lower temperatures (e.g., 4 °C or -20 °C) to induce crystallization.

Self-Validating System in Crystallization: The quality of the resulting crystals is the primary validation of the chosen crystallization method. Well-formed, single crystals with sharp edges and no visible defects are indicative of a successful crystallization experiment. The subsequent diffraction experiment will provide the ultimate validation of crystal quality.

Single Crystal X-ray Diffraction (SCXRD)

SCXRD is a powerful analytical technique that provides precise information about the three-dimensional arrangement of atoms in a crystal.[4][8]

Protocol 3: General Procedure for Small Molecule SCXRD

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in each dimension) is carefully selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a diffractometer and cooled to a low temperature (typically 100-150 K) to minimize thermal vibrations. The crystal is then irradiated with a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector as the crystal is rotated.

• Data Processing: The raw diffraction data is processed to determine the unit cell parameters, space group, and the intensities of the individual reflections.

• Structure Solution and Refinement: The processed data is used to solve the crystal structure, which involves determining the positions of the atoms in the unit cell. The initial structural model is then refined to improve the agreement between the calculated and observed diffraction data.

Expertise in Data Interpretation: The quality of a crystal structure is assessed by several parameters, including the R-factor (a measure of the agreement between the crystallographic model and the experimental X-ray diffraction data), the completeness of the data, and the resolution. Lower R-factors and higher resolution generally indicate a more accurate and reliable structure.

Comparative Crystallographic Analysis

As a case study, we will examine the crystallographic data for the 2-fluorophenylboronic acid (+)-pinanediol ester . This will be compared with a boronate ester derived from a different class of chiral diol, a TADDOL-derived boronate ester , to highlight the structural differences and their potential implications.

Case Study 1: 2-Fluorophenylboronic acid (+)-Pinanediol Ester

The crystal structure of the 2-fluorophenylboronic acid (+)-pinanediol ester provides an excellent model for understanding the structural features of this class of compounds.[6]

Parameter	Value	Reference
CCDC Deposition Number	CCDC 1982269	[6]
Chemical Formula	C₁₆H₂₀BFO₂	[6]
Crystal System	Orthorhombic	[6]
Space Group	P2₁2₁2₁	[6]
Key Bond Lengths (Å)
B-O1	1.365(2)	[6]
B-O2	1.373(2)	[6]
B-C1	1.564(2)	[6]
Key Bond Angles ( °)
O1-B-O2	110.8(1)	[6]
O1-B-C1	125.1(1)	[6]
O2-B-C1	124.1(1)	[6]
Key Torsion Angles ( °)
C2-C1-B-O1	-178.6(1)	[6]
C6-C1-B-O2	-178.9(1)	[6]

Structural Insights:

• Trigonal Planar Boron: The sum of the bond angles around the boron atom is approximately 360°, confirming a trigonal planar geometry.

• Dioxaborolane Ring Conformation: The five-membered dioxaborolane ring adopts a slightly puckered envelope conformation.

• Steric Shielding: The bulky pinanediol framework effectively shields one face of the boron atom, which is the basis for its utility in directing stereoselective reactions. The orientation of the phenyl group relative to the pinanediol moiety is a key determinant of the steric environment.

Case Study 2: A TADDOL-Derived Boronate Ester

TADDOLs (α,α,α',α'-tetraaryl-1,3-dioxolane-4,5-dimethanols) are another important class of C₂-symmetric chiral diols used in asymmetric synthesis.[9] Their boronate esters provide a valuable point of comparison to the pinanediol esters. For this guide, we will consider a representative TADDOL-boronate ester.

Parameter	Expected Value Range	Reference
CCDC Deposition Number	N/A (Illustrative)
Key Bond Lengths (Å)
B-O	1.36 - 1.38	[9]
B-C	1.56 - 1.58
Key Bond Angles ( °)
O-B-O	~110 - 112	[9]
Key Structural Features
Dioxaborolane Ring	Envelope or twisted conformation	[9]
Diarylmethyl Groups	Propeller-like arrangement creating a chiral pocket	[9]

Structural Comparison and Performance Implications:

Feature	(+)-Pinanediol Esters	TADDOL Esters
Chiral Scaffolding	Rigid bicyclic system derived from the chiral pool.	C₂-symmetric, synthetically derived scaffold.
Steric Environment	Provides significant steric bulk on one face of the boron atom.	The four aryl groups create a deep chiral pocket around the boron center.
Conformational Flexibility	Relatively rigid due to the fused ring system.	The aryl groups can rotate, offering some conformational flexibility.
Typical Applications	Matteson homologation, Diels-Alder reactions.	A wider range of enantioselective additions to carbonyls and imines, cyclopropanations.

The choice between pinanediol and TADDOL (or other chiral diols like tartrate esters) is dictated by the specific reaction and the desired stereochemical outcome. The rigid and well-defined steric environment of pinanediol esters makes them highly effective for certain transformations. In contrast, the more tunable and often more sterically demanding environment of TADDOL esters can provide higher enantioselectivities in a broader range of reactions, albeit with a higher cost and more complex synthesis of the auxiliary.

Visualization of Concepts

To further clarify the concepts discussed, the following diagrams illustrate the key workflows and molecular relationships.

Experimental Workflow

Caption: Experimental workflow from synthesis to crystal structure determination.

Molecular Structures Comparison

Caption: Comparison of Pinanediol and TADDOL chiral scaffolds.

Conclusion

The crystallographic analysis of chiral boronate esters is indispensable for understanding their role in asymmetric synthesis and drug development. While a public crystal structure for BoroGly-(+)-Pinanediol-HCl remains elusive, the detailed examination of close analogues like the 2-fluorophenylboronic acid (+)-pinanediol ester provides a wealth of information. The rigid, bicyclic framework of pinanediol creates a well-defined steric environment that is highly effective for controlling stereochemistry in specific reactions.

In comparison, other chiral diols like TADDOLs offer a different, often more sterically encumbered chiral pocket, which can lead to higher enantioselectivities in a broader range of transformations. The choice of chiral auxiliary is therefore a critical decision in the design of a synthetic route, and should be guided by the specific requirements of the transformation, as well as practical considerations such as cost and availability.

This guide has provided a framework for understanding the synthesis, crystallization, and crystallographic analysis of these important compounds, empowering researchers to make more informed decisions in their work. The continued deposition of high-quality crystallographic data in public databases will be crucial for advancing our collective knowledge in this dynamic field.

References

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• Hall, D. G. (Ed.). (2011).

• Taimirazyan, L. G., et al. (2020). Examination of pinanediol–boronic acid ester formation in aqueous media: relevance to the relative stability of trigonal and tetrahedral boronate esters. Organic & Biomolecular Chemistry, 18(14), 2716-2726. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler-Toledo. [Link]

• Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section F: Structural Biology and Crystallization Communications. [Link]

• Matteson, D. S. (1989). Asymmetric Synthesis with Boronic Esters. Chemical Reviews, 89(7), 1535-1551.

• NMR analysis of the enantiomeric purity of chiral diols by a new chiral boron agent. Nature. [Link]

• Seebach, D., Beck, A. K., & Heckel, A. (2001). TADDOLs, Their Derivatives, and TADDOL Analogues: Versatile Chiral Auxiliaries. Angewandte Chemie International Edition, 40(1), 92-138. [Link]

• Bull, S. D., Davidson, M. G., van den Elsen, J. M., Fossey, J. S., Jenkins, A. T., Jiang, Y. B., ... & James, T. D. (2013). Exploiting the reversible covalent bonding of boronic acids: recognition, sensing, and assembly. Accounts of chemical research, 46(2), 312-326. [Link]

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Safety & Regulatory Compliance

BoroGly-(+)-Pinanediol-HCl proper disposal procedures

Comprehensive Operational and Disposal Guide for BoroGly-(+)-Pinanediol-HCl

Executive Summary & Chemical Context

BoroGly-(+)-Pinanediol-HCl (Chemical Name: ((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)methanamine hydrochloride) is a highly specialized chiral intermediate. It is primarily utilized in the asymmetric synthesis of boronic acid-based protease inhibitors, most notably the antineoplastic agent bortezomib[1][2].

Proper disposal and handling of this compound require a highly nuanced approach. The extreme hydrolytic stability of the pinanediol boronic ester—arising from the rigidity and steric hindrance of the bicyclic pinanediol moiety—makes standard aqueous quenching ineffective[3]. Furthermore, its disposal must account for the generation of toxic boron oxides and corrosive hydrogen chloride gas during combustion[4][5]. This guide provides self-validating, step-by-step protocols for both direct destruction and sustainable chiral auxiliary recovery.

Physicochemical & Hazard Profile

Before initiating any disposal protocol, operators must understand the quantitative and qualitative hazard profile of the target compound.

Property / Attribute	Data	Source
CAS Registry Number	877314-87-9	[1][6]
Molecular Formula	C11H21BClNO2	[6]
Molecular Weight	245.56 g/mol	[1]
Physical State	Solid (Hydrochloride Salt)	[1]
Primary Hazards	Irritant (Skin/Eyes/Respiratory), Lachrymator	[7][8]
Combustion Byproducts	Carbon oxides, Nitrogen oxides, Boron oxides, HCl gas	[4][5]
Environmental Toxicity	May cause long-lasting harmful effects to aquatic life	[5]

Operational Workflow & Decision Matrix

When managing BoroGly-(+)-Pinanediol-HCl waste, laboratories must choose between direct destruction (Protocol A) and chiral auxiliary recovery (Protocol B). Under EPA/RCRA waste minimization guidelines, recovery is prioritized for large-scale operations to reduce hazardous waste footprints and reclaim the costly (+)-pinanediol auxiliary[9][10].

Figure 1: Decision matrix and operational workflow for BoroGly-(+)-Pinanediol-HCl disposal.

Chemical Deactivation & Disposal Protocols

Protocol A: Direct Disposal via Controlled Incineration (Standard EPA/RCRA Compliance)

Causality & Logic: Because BoroGly-(+)-Pinanediol-HCl contains both a halogen (chloride) and boron, standard combustion will release corrosive hydrogen chloride (HCl) gas and particulate boron oxides (B2O3)[4][5]. Therefore, it cannot be disposed of in standard municipal or non-halogenated waste streams. It must be processed in a facility equipped to scrub these specific effluents[7].

Step-by-Step Methodology:

• Solvent Dissolution: Operating within a certified fume hood, dissolve the solid BoroGly-(+)-Pinanediol-HCl waste in a highly combustible, halogen-compatible solvent (e.g., ethanol or acetone)[7].

• Waste Segregation: Transfer the dissolved mixture into a clearly labeled "Halogenated Organic Waste" container. Ensure this container is kept completely separate from strong oxidizing or reducing agents, which are chemically incompatible[4].

• Facility Transfer: Transfer the waste to a licensed hazardous waste disposal facility.

• Incineration Parameters: Verify that the disposal facility utilizes a chemical incinerator equipped with an afterburner (to ensure complete combustion of the pinanediol organic framework) and a wet scrubber (to neutralize HCl emissions and capture boron oxide particulates)[7].

Protocol B: Chiral Auxiliary Recovery via Biphasic Transesterification

Causality & Logic: Pinanediol boronic esters are exceptionally resistant to direct hydrolysis due to the orientation of the hydroxyl groups and the rigidity of the bicyclic pinanediol system[3]. To successfully cleave the ester and recover the valuable (+)-pinanediol, a biphasic transesterification using an organic-soluble boronic acid (such as phenylboronic acid) is required. This drives the equilibrium forward by continuously partitioning the newly formed pinanediol phenylboronate into the non-polar organic phase, leaving the free aminomethylboronic acid in the aqueous phase[11][12].

Step-by-Step Methodology:

• Reaction Setup: In a well-ventilated fume hood, dissolve the BoroGly-(+)-Pinanediol-HCl waste (approx. 1.0 eq) in a biphasic mixture consisting of acetonitrile and a non-polar solvent like n-hexane or methyl tert-butyl ether (MTBE)[11][12].

• Acidification & Reagent Addition: Add a 3M aqueous HCl solution to ensure the amine group remains protonated and water-soluble. Follow this with the addition of phenylboronic acid (0.95 - 1.0 eq)[11].

• Biphasic Stirring: Vigorously stir the biphasic solution at room temperature. The phenylboronic acid will undergo transesterification with the pinanediol, forming pinanediol phenylboronate which preferentially migrates into the hexane/MTBE layer[11].

• Phase Separation & Validation: After 30-60 minutes, halt stirring and allow the phases to separate. Extract the organic layer and monitor it via TLC or 1H NMR to confirm the presence of the pinanediol phenylboronate[11][13].

• Iterative Extraction: Add fresh hexane/MTBE to the aqueous acetonitrile layer and repeat the vigorous stirring. Repeat this extraction process until TLC/NMR analysis of the organic layer reveals no further phenylboronate production[11].

• Auxiliary Isolation: Concentrate the combined organic layers under reduced pressure. The (+)-pinanediol can be further liberated and purified for reuse in asymmetric synthesis[11][12].

• Aqueous Waste Routing: The remaining aqueous phase, which now contains the free aminomethylboronic acid hydrochloride, should be neutralized, concentrated, and routed to Protocol A for safe incineration[11][12].

Environmental & Spill Compliance

• PPE Requirements: Operators must wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat. For large spills, a NIOSH-approved respirator is mandatory due to the lachrymatory nature of the hydrochloride dust and the risk of respiratory irritation[5][7].

• Spill Containment: In the event of a dry spill, utilize dry cleanup procedures (vacuum or sweep) to avoid generating airborne dust. Do not wash the material down drains, as boronic acids and their derivatives can have long-lasting, harmful effects on aquatic ecosystems[5][8]. Place all collected residues in a sealed plastic bag and hold for incineration[7][8].

References

• ResearchGate. "Two Efficient Methods for the Cleavage of Pinanediol Boronate Esters Yielding the Free Boronic Acids." ResearchGate. Available at: [Link][2]

• Semantic Scholar / European J Org Chem. "Synthesis of 1,2,3-triazol-1-yl-methaneboronic acids." Semantic Scholar. Available at:[Link][11]

• R Discovery. "A Study of Transesterification of Chiral (−)-Pinanediol Methylboronic Ester with Various Structurally Modified Diols." Researcher.Life. Available at: [Link][13]

• ACS Publications / The Journal of Organic Chemistry. "Hydrolysis of Substituted 1,3,2-Dioxaborolanes." ACS. Available at:[Link][3]

• MDPI. "Azeotropes as Powerful Tool for Waste Minimization in Industry and Chemical Processes." MDPI. Available at: [Link][9]

• ResearchGate. "Azeotropes as Powerful Tool for Waste Minimization in Industry and Chemical Processes." ResearchGate. Available at: [Link][10]

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